1-(4-Bromobutoxy)-2-methylbenzene

• CAS: 2033-82-1

Core Science & Biosynthesis

1-(4-Bromobutoxy)-2-methylbenzene physical properties

1-(4-Bromobutoxy)-2-methylbenzene: Physicochemical Profiling, Synthetic Methodology, and Application Dynamics An In-Depth Technical Guide for Chemical Researchers and Drug Development Professionals

Executive Summary

As a Senior Application Scientist, I frequently encounter the need for highly specific, bifunctional building blocks in the design of complex active pharmaceutical ingredients (APIs). 1-(4-Bromobutoxy)-2-methylbenzene (CAS: 2033-82-1) is a premier example of such an intermediate[1]. Characterized by a stable aryl ether linkage and a highly reactive terminal alkyl bromide, this molecule serves as a critical linchpin in pharmacophore assembly. This whitepaper provides a comprehensive analysis of its physicochemical properties, details a self-validating synthetic protocol, and outlines its integration into modern drug discovery workflows.

Physicochemical Profiling & Structural Identity

Understanding the thermodynamic and solvation dynamics of 1-(4-bromobutoxy)-2-methylbenzene is essential for optimizing downstream Sₙ2 coupling reactions. The molecule consists of an electron-rich ortho-cresol derivative linked to a flexible tetramethylene spacer, terminating in a bromine leaving group[2].

The lipophilic nature of the benzene ring and the alkyl chain renders the compound insoluble in water but highly soluble in polar aprotic and non-polar organic solvents.

Table 1: Physicochemical Properties of 1-(4-Bromobutoxy)-2-methylbenzene

Property	Value
Chemical Name	1-(4-Bromobutoxy)-2-methylbenzene
CAS Registry Number	2033-82-1[1]
Molecular Formula	C₁₁H₁₅BrO[1]
Molecular Weight	243.14 g/mol [1]
Appearance	Colorless to pale yellow liquid
Boiling Point (Predicted)	~280–290 °C (760 mmHg) / ~135–145 °C (1-2 mmHg)
Density (Predicted)	~1.25 g/cm³ at 25 °C
Solubility Profile	Insoluble in H₂O; Soluble in DMF, DCM, THF, EtOAc

Synthetic Methodology & Reaction Mechanics

The synthesis of 1-(4-bromobutoxy)-2-methylbenzene relies on a regioselective Williamson ether synthesis[3]. The primary synthetic challenge when mono-alkylating a phenol with a dihaloalkane is the competitive formation of the symmetrical dimer (1,4-bis(o-tolyloxy)butane)[4].

Causality of Experimental Choices:

• Electrophile Excess: Utilizing a 3-to-4-fold molar excess of 1,4-dibromobutane statistically favors the mono-alkylation pathway and suppresses dimerization[4][5].

• Base Selection: Anhydrous potassium carbonate (K₂CO₃) is selected over stronger bases (e.g., NaH). Its mild nature is sufficient to deprotonate o-cresol (pKa ~10.2) without inducing competitive E2 elimination on the alkyl bromide[4].

• Solvent Dynamics: N,N-Dimethylformamide (DMF) or acetone is employed as a polar aprotic solvent. These solvents leave the phenoxide anion relatively unsolvated, significantly enhancing its nucleophilicity for the Sₙ2 attack[6].

Workflow of the regioselective SN2 synthesis of 1-(4-bromobutoxy)-2-methylbenzene.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system, ensuring that researchers can confirm success at each critical juncture.

• Phenoxide Generation:

  • Action: Charge a dry, nitrogen-flushed round-bottom flask with o-cresol (1.0 eq), anhydrous K₂CO₃ (1.5 eq), and DMF (0.5 M relative to phenol). Stir at room temperature for 30 minutes.

  • Validation Check: A slight color change to pale yellow and partial dissolution of the base indicates the successful generation of the potassium phenoxide intermediate.

• Sₙ2 Alkylation:

  • Action: Add 1,4-dibromobutane (3.0 eq) dropwise over 15 minutes. Heat the reaction mixture to 70–80 °C for 8–12 hours[3][5].

  • Validation Check: Monitor via Thin Layer Chromatography (TLC) using a 9:1 Hexane:Ethyl Acetate eluent. The reaction is complete when the o-cresol spot (lower R_f) disappears, replaced by a new, UV-active product spot (higher R_f).

• Quench and Extraction:

  • Action: Cool the mixture to room temperature, dilute with distilled water (to dissolve inorganic salts and partition DMF), and extract three times with Ethyl Acetate (EtOAc).

  • Validation Check: Wash the combined organic layers with 5% aqueous NaOH. This critical step removes any trace unreacted o-cresol by pulling it into the aqueous layer as a water-soluble phenoxide.

• Purification:

  • Action: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Subject the crude oil to vacuum distillation.

  • Validation Check: The excess 1,4-dibromobutane (bp ~197 °C at 760 mmHg) will distill off first under high vacuum. The target 1-(4-bromobutoxy)-2-methylbenzene is isolated as the heavier fraction, confirming purity.

Analytical Characterization

To guarantee structural integrity before downstream application, Nuclear Magnetic Resonance (NMR) spectroscopy is required. The following table outlines the predictive ¹H NMR shifts used to validate the isolated product.

Table 2: Predictive ¹H NMR Characterization (CDCl₃, 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
6.80 – 7.20	Multiplet	4H	Aromatic protons (Ar-H)
4.02	Triplet (J ≈ 6.0 Hz)	2H	Ar-O-CH₂-
3.48	Triplet (J ≈ 6.5 Hz)	2H	-CH₂-Br
2.24	Singlet	3H	Ar-CH₃ (o-cresol methyl)
1.90 – 2.10	Multiplet	4H	Internal methylenes (-CH₂-CH₂-)

Applications in Pharmaceutical Development

1-(4-Bromobutoxy)-2-methylbenzene serves as a highly efficient bifunctional linker in medicinal chemistry[2]. The terminal alkyl bromide is highly susceptible to nucleophilic displacement by primary or secondary amines[7].

This structural motif—an aryl ether linked via a tetramethylene chain to a basic nitrogen—is a privileged pharmacophore in the design of G-protein coupled receptor (GPCR) modulators. By reacting this intermediate with various piperazine or piperidine derivatives, researchers can rapidly generate libraries of alpha-1 adrenergic antagonists or serotonin receptor ligands.

Integration of the bromoalkoxy linker into active pharmaceutical ingredients.

Handling, Stability, and Storage Protocols

As an alkyl bromide, 1-(4-bromobutoxy)-2-methylbenzene is a potent alkylating agent.

• Storage: Store in a tightly sealed, light-resistant container at 2–8 °C to prevent slow degradation or hydrolysis of the bromide group.

• Handling: Handle exclusively within a certified chemical fume hood. Wear appropriate personal protective equipment (PPE), including nitrile gloves and safety goggles, as the compound can cause harmful alkylation reactions in biological systems upon contact.

References

• LookChem. "Cas 2033-82-1, 1-(4-BROMOBUTOXY)-2-METHYLBENZENE". LookChem. 2

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• BenchChem. "Synthesis of N-(2-Bromoethoxy)phthalimide from phthalic anhydride". BenchChem. 4

• BenchChem. "Methyl 2,4-dibromobutyrate | 70288-65-2". BenchChem. 7

• Francis Academic Press. "Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons". 6

• ACS Publications. "Design and Synthesis of Membrane-Targeting Poly-Ruthenium Complexes Containing Quaternary Ammonium Cations". Journal of Medicinal Chemistry. 3

• QMUL. "New Organic Materials for Bioelectronic Applications". QMRO Home.5

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1-(4-Bromobutoxy)-2-methylbenzene: Molecular Weight, Isotopic Fingerprinting, and Synthesis Stoichiometry

Executive Summary

1-(4-Bromobutoxy)-2-methylbenzene (CAS: 2033-82-1) is a critical alkylating intermediate utilized in the synthesis of complex active pharmaceutical ingredients (APIs) and advanced agrochemicals[1]. With the molecular formula C₁₁H₁₅BrO , understanding its precise molecular weight and isotopic distribution is paramount for stoichiometric control during synthesis and for structural verification via mass spectrometry. This technical guide explores the causality behind its physical properties, the mechanics of its synthesis, and the self-validating analytical protocols required for rigorous quality control.

Part 1: Molecular Weight and Isotopic Fingerprinting

The molecular weight of a compound dictates the stoichiometry of its synthetic pathways. For 1-(4-bromobutoxy)-2-methylbenzene, the average molecular weight is 243.14 g/mol [1]. This value is derived using the[2], which account for the natural terrestrial abundance of each element's isotopes.

However, in high-resolution analytical environments such as Mass Spectrometry (MS), average molecular weight is superseded by monoisotopic mass . Bromine is unique among halogens because it exists naturally as two stable isotopes in a near 1:1 ratio: ⁷⁹Br (50.69%) and ⁸¹Br (49.31%) [3].

Because of this isotopic distribution, 1-(4-bromobutoxy)-2-methylbenzene does not present a single molecular ion peak. Instead, it produces a distinct M and M+2 doublet separated by exactly 2 m/z units, with approximately equal intensities[3]. This isotopic signature acts as a built-in diagnostic tool for structural verification.

Table 1: Quantitative Mass Data for 1-(4-Bromobutoxy)-2-methylbenzene

Property	Value	Significance
Chemical Formula	C₁₁H₁₅BrO	Defines elemental composition.
Average Molecular Weight	243.14 g/mol	Used for bulk stoichiometric calculations.
Monoisotopic Mass (⁷⁹Br)	242.03 Da	Primary molecular ion (M) in mass spectrometry.
Monoisotopic Mass (⁸¹Br)	244.03 Da	Secondary molecular ion (M+2) in mass spectrometry.
Isotopic Ratio (M : M+2)	~ 1 : 1	Confirms the presence of exactly one bromine atom.

Part 2: Synthesis and Stoichiometric Implications

The preparation of 1-(4-bromobutoxy)-2-methylbenzene is typically achieved via a [4]. This reaction involves the nucleophilic substitution (Sₙ2) of an alkoxide (derived from o-cresol) onto a primary alkyl halide (1,4-dibromobutane)[4].

Mechanistic Causality and Reagent Ratios

The Sₙ2 mechanism requires the nucleophile to attack the electrophilic carbon from the backside, displacing the bromide leaving group[4]. Because 1,4-dibromobutane possesses two identical primary bromide sites, there is a high statistical probability of bis-alkylation (where two o-cresol molecules react with a single 1,4-dibromobutane molecule).

To enforce causality and drive the reaction toward the mono-alkylated target, the molecular weight dictates the stoichiometry: 1,4-dibromobutane must be introduced in significant molar excess . This statistical flooding ensures that once a dibromobutane molecule undergoes a single substitution, it is highly unlikely to encounter a second phenoxide ion before the reaction is quenched.

Figure 1: Williamson ether synthesis pathway and stoichiometric distribution.

Part 3: Analytical Methodologies for Molecular Weight Verification

To verify the molecular weight and structural integrity of the synthesized product, Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard. The following protocol is designed as a self-validating system : if the isotopic ratios do not align with the theoretical physics of bromine[3], the protocol immediately flags the sample as impure or structurally incorrect.

Step-by-Step GC-MS Protocol

• Sample Preparation : Dissolve 1.0 mg of the purified product in 1.0 mL of HPLC-grade methanol.

  • Causality: Proper dilution prevents detector saturation and minimizes ion-molecule reactions in the ionization source, which could artificially generate [M+H]⁺ adducts and skew the delicate isotopic ratio analysis.

• Chromatographic Separation : Inject 1 µL into a GC equipped with a non-polar capillary column (e.g., HP-5MS), utilizing a temperature gradient from 100°C to 280°C.

  • Causality: The non-polar stationary phase separates the target molecule from unreacted o-cresol and the high-boiling bis-alkylated impurity based strictly on volatility and molecular weight.

• Ionization : Apply Electron Ionization (EI) at 70 eV.

  • Causality: EI is a "hard" ionization technique. It reliably strips an electron to produce the radical molecular ion (M⁺•) while also inducing characteristic fragmentation (e.g., cleavage of the ether bond) for secondary structural confirmation.

• Mass Analysis & Isotopic Validation : Scan the quadrupole mass analyzer from m/z 50 to 300. Locate the molecular ion cluster. You must observe a doublet at m/z 242 and m/z 244 with a relative intensity of 1:1[3].

Figure 2: Mass spectrometry workflow for molecular weight and isotopic verification.

Part 4: Quality Control and Impurity Profiling

During scale-up, molecular weight tracking is essential for impurity profiling. By calculating the exact monoisotopic masses of potential byproducts, analysts can program Selected Ion Monitoring (SIM) methods to detect trace impurities that may compromise downstream API synthesis.

Table 2: Expected m/z Values for Quality Control

Compound	Formula	Average MW ( g/mol )	Expected MS Signature (m/z)	Isotopic Pattern
1-(4-Bromobutoxy)-2-methylbenzene	C₁₁H₁₅BrO	243.14	242 / 244	1:1 Doublet (1 Br)
Unreacted o-Cresol	C₇H₈O	108.14	108	Singlet (No Halogen)
Unreacted 1,4-Dibromobutane	C₄H₈Br₂	215.91	214 / 216 / 218	1:2:1 Triplet (2 Br)
1,4-bis(2-methylphenoxy)butane	C₁₈H₂₂O₂	270.37	270	Singlet (No Halogen)

Note: The 1:2:1 triplet observed for 1,4-dibromobutane is a direct mathematical consequence of the binomial expansion of two bromine atoms (⁷⁹Br-⁷⁹Br, ⁷⁹Br-⁸¹Br, ⁸¹Br-⁸¹Br)[3].

References

• The Williamson Ether Synthesis Master Organic Chemistry URL:[Link]

• Standard atomic weights of 14 chemical elements revised International Union of Pure and Applied Chemistry (IUPAC) URL:[Link]

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An In-depth Technical Guide to the Synthesis and Characterization of 1-(4-Bromobutoxy)-2-methylbenzene

This guide provides a comprehensive overview of the synthesis and characterization of 1-(4-Bromobutoxy)-2-methylbenzene, a key intermediate in various organic syntheses. The content is tailored for researchers, scientists, and professionals in drug development, offering both theoretical insights and practical, field-proven protocols.

Introduction: Significance and Applications

1-(4-Bromobutoxy)-2-methylbenzene serves as a valuable building block in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents and materials. Its bifunctional nature, possessing both an ether linkage and a reactive bromo-alkane, allows for a variety of subsequent chemical transformations. The strategic placement of the methyl group on the benzene ring provides steric and electronic influence, which can be crucial for tuning the properties of the final products.

Synthesis of 1-(4-Bromobutoxy)-2-methylbenzene

The most common and efficient method for the synthesis of 1-(4-Bromobutoxy)-2-methylbenzene is the Williamson ether synthesis.[1][2][3] This well-established S(N)2 reaction involves the nucleophilic attack of an alkoxide on an alkyl halide.[1]

Reaction Mechanism and Rationale

The synthesis proceeds in two main steps:

• Deprotonation of o-cresol: ortho-Cresol (2-methylphenol) is treated with a strong base to form the corresponding phenoxide. This deprotonation is essential as the phenoxide is a much stronger nucleophile than the neutral phenol.

• Nucleophilic Substitution: The resulting o-cresolate anion then acts as a nucleophile, attacking the electrophilic carbon of 1,4-dibromobutane in an S(_N)2 fashion. The bromide ion serves as the leaving group.

The choice of 1,4-dibromobutane as the alkylating agent is strategic. The primary carbon attached to the bromine is sterically unhindered, favoring the S(N)2 pathway and minimizing competing elimination reactions.[3] Using an excess of 1,4-dibromobutane helps to minimize the formation of the diether byproduct.

Caption: Williamson ether synthesis workflow.

Detailed Experimental Protocol

This protocol is a self-validating system designed for high yield and purity.

Materials:

• o-Cresol

• 1,4-Dibromobutane

• Sodium hydroxide (NaOH)

• Dichloromethane (CH(_2)Cl(_2))

• Water (H(_2)O)

• Tetra-n-butylammonium bisulfate (phase-transfer catalyst)

• Hydrochloric acid (HCl), 6M

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na(_2)SO(_4))

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve o-cresol in dichloromethane.[4]

• Base Addition: Add an aqueous solution of sodium hydroxide to the flask. The formation of two layers will be observed.

• Phase-Transfer Catalyst: Add tetra-n-butylammonium bisulfate to the reaction mixture. This catalyst facilitates the transfer of the hydroxide ion to the organic phase to deprotonate the o-cresol.

• Alkylating Agent: Add an excess of 1,4-dibromobutane to the reaction mixture.[4]

• Reaction: Heat the mixture to reflux (approximately 40-45 °C) and stir vigorously for 12-18 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Separate the organic layer.

  • Wash the organic layer sequentially with water, 6M HCl, saturated sodium bicarbonate solution, and brine.[5]

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be purified by vacuum distillation or column chromatography on silica gel to yield pure 1-(4-Bromobutoxy)-2-methylbenzene.[4]

Parameter	Value	Rationale
Solvent	Dichloromethane	Good solubility for reactants, low boiling point for easy removal.
Base	Sodium Hydroxide	Cost-effective and sufficiently strong to deprotonate phenol.[5]
Catalyst	Tetrabutylammonium bisulfate	Facilitates interphase reaction, increasing reaction rate.
Temperature	Reflux (40-45 °C)	Provides sufficient energy for the reaction without significant side product formation.
Reaction Time	12-18 hours	Ensures complete consumption of the limiting reagent.

Characterization of 1-(4-Bromobutoxy)-2-methylbenzene

Thorough characterization is crucial to confirm the identity and purity of the synthesized compound. A combination of spectroscopic techniques is employed for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules.

3.1.1. ¹H NMR Spectroscopy

The ¹H NMR spectrum provides information about the number of different types of protons and their chemical environment.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.1-6.8	Multiplet	4H	Aromatic protons
~4.0	Triplet	2H	-O-CH(_2)-
~3.5	Triplet	2H	-CH(_2)-Br
~2.2	Singlet	3H	Ar-CH(_3)
~2.0-1.8	Multiplet	4H	-CH(_2)-CH(_2)-

The exact chemical shifts and coupling constants may vary slightly depending on the solvent and the spectrometer's field strength.

3.1.2. ¹³C NMR Spectroscopy

The ¹³C NMR spectrum reveals the number of non-equivalent carbons in the molecule.

Chemical Shift (δ, ppm)	Assignment
~156	C-O (aromatic)
~130-120	Aromatic carbons
~67	-O-CH(_2)-
~33	-CH(_2)-Br
~30, ~28	-CH(_2)-CH(_2)-
~16	Ar-CH(_3)

The signal for the carbon attached to bromine may be shifted upfield due to the "heavy atom effect".[6] The chemical shifts of carbons are influenced by electronegative atoms and hybridization, with sp² hybridized carbons of the aromatic ring appearing downfield.[7]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The characteristic absorption band for ethers is the C-O-C stretching vibration, which typically appears in the range of 1000-1300 cm⁻¹.[8][9] For an aryl alkyl ether like 1-(4-Bromobutoxy)-2-methylbenzene, two distinct C-O stretching bands are expected:

• Aryl-O stretch: ~1250 cm⁻¹ (asymmetric)

• Alkyl-O stretch: ~1040 cm⁻¹ (symmetric)[10]

The absence of a broad O-H stretching band around 3200-3600 cm⁻¹ confirms the complete conversion of the starting phenol.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound.

• Molecular Ion (M⁺): The mass spectrum will show a characteristic pair of peaks for the molecular ion due to the presence of bromine isotopes, ⁷⁹Br and ⁸¹Br, which have a nearly 1:1 natural abundance.[11] The expected m/z values for the molecular ion are approximately 242 and 244.

• Fragmentation: Common fragmentation patterns for bromoalkanes involve the loss of a bromine radical ([M-Br]⁺) and cleavage of the C-C bonds in the butyl chain.[11][12]

Caption: Predicted mass spectrometry fragmentation.

Conclusion

The synthesis of 1-(4-Bromobutoxy)-2-methylbenzene via the Williamson ether synthesis is a robust and reliable method. The provided protocol, coupled with the detailed characterization techniques, offers a comprehensive framework for the successful preparation and validation of this important chemical intermediate. The insights into the causality behind experimental choices and the interpretation of analytical data are intended to empower researchers in their synthetic endeavors.

References

• Spectroscopy Online. (2017, May 1). The C-O Bond III: Ethers By a Knockout. [Link]

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• University of Calgary. (n.d.). Ether Infrared spectra. [Link]

• SpectraBase. (n.d.). 1-(4-Bromobutoxy)-2,4-bis(2-methylbutan-2-yl)benzene. [Link]

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• National Center for Biotechnology Information. (n.d.). 1-Bromo-4-methyl-2-nitrobenzene. [Link]

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Comprehensive Solubility and Handling Guide for 1-(4-Bromobutoxy)-2-methylbenzene (CAS: 2033-82-1)

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Whitepaper & Laboratory Guide

Executive Summary & Chemical Profile

1-(4-Bromobutoxy)-2-methylbenzene (CAS: 2033-82-1) is a bifunctional organic building block widely utilized in drug discovery and materials science. Structurally, it consists of an ortho-cresol derivative linked to a primary alkyl bromide via a flexible four-carbon ether bridge. This dual functionality allows it to act as a versatile electrophile in nucleophilic substitution (

) reactions, making it an ideal tethering agent for pharmacophores.

Because of its specific structural features—a bulky aromatic ring, an ether linkage, and a lipophilic halogen—understanding its solubility dynamics is critical for preventing assay failure and ensuring high-yield syntheses. This compound is not TSCA listed and is strictly designated for research and development purposes[1].

Physicochemical Profile

Property	Value / Descriptor
Chemical Name	1-(4-Bromobutoxy)-2-methylbenzene
CAS Number	2033-82-1
Molecular Formula
Molecular Weight	243.14 g/mol
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	1 (Ether Oxygen)
Estimated cLogP	~4.2 (Highly Lipophilic)

Mechanistic Causality of Solubility Dynamics

As a Senior Application Scientist, I frequently observe downstream assay failures stemming from a poor understanding of solute-solvent thermodynamics. The solubility of 1-(4-Bromobutoxy)-2-methylbenzene is dictated by two primary structural features:

The Hydrophobic Effect and Aqueous Insolubility

Water is a highly polar solvent that relies on an extensive, three-dimensional hydrogen-bonded network. For a solute to dissolve, it must break these intermolecular bonds and form new ones of comparable or greater energy. 1-(4-Bromobutoxy)-2-methylbenzene possesses an ether oxygen that can act as a weak hydrogen-bond acceptor, but it completely lacks hydrogen-bond donors.

Furthermore, the massive hydrophobic bulk of the molecule (the toluene ring, the four-carbon chain, and the bulky bromine atom) creates a large non-polar cavity in water. The energetic cost of disrupting water's hydrogen-bonded network without offering sufficient polar interactions in return leads to an unfavorable entropy of mixing. Consequently, the compound is practically insoluble in aqueous media[2][3].

Affinity for Organic Solvents

Conversely, this compound exhibits exceptional solubility in aprotic and non-polar organic solvents (e.g., Dichloromethane, Tetrahydrofuran, Toluene, and Dimethyl Sulfoxide). This dissolution is thermodynamically driven by strong London dispersion forces interacting with the aromatic ring and alkyl chain, alongside dipole-dipole interactions facilitated by the polar C-O and C-Br bonds[4].

Quantitative Solubility Matrix

Solvent	Polarity Index	Estimated Solubility	Primary Laboratory Application
Water / PBS	10.2	< 0.1 mg/mL (Insoluble)	N/A
DMSO	7.2	> 100 mg/mL (Freely Soluble)	In vitro bioassay stock solutions
THF	4.0	> 100 mg/mL (Freely Soluble)	Organometallic / Synthetic chemistry
Dichloromethane	3.1	> 100 mg/mL (Freely Soluble)	Liquid-liquid extraction / Synthesis
Toluene	2.4	> 100 mg/mL (Freely Soluble)	High-temperature reflux reactions

Solubilization Protocols & Workflows

To ensure scientific integrity, every protocol utilized in the laboratory must be a self-validating system. Below are the optimized methodologies for handling this compound.

Protocol A: Preparation of a 100 mM Stock Solution in DMSO (For Bioassays)

Causality Note: Trace water in DMSO can act as a nucleophile over long storage periods, slowly converting the primary alkyl bromide into an alcohol via an

mechanism. Therefore, anhydrous solvents are mandatory.

• Weighing: Accurately weigh 24.31 mg of 1-(4-Bromobutoxy)-2-methylbenzene into a tared, amber glass vial. Why amber glass? Primary alkyl bromides can undergo slow photolytic cleavage of the C-Br bond when exposed to ambient UV light.

• Solvent Addition: Add exactly 1.0 mL of anhydrous, HPLC-grade DMSO (≥99.9% purity, stored over molecular sieves).

• Agitation: Vortex the mixture at 1000 RPM for 30–60 seconds at room temperature. Crucial: Avoid prolonged ultrasonic bath sonication. Cavitation generates localized heat, which accelerates the hydrolysis of the bromide moiety.

• Self-Validation (QC):

  • Visual: Inspect the vial against a light source. The solution must be completely optically clear with no Schlieren lines or particulates.

  • Analytical: Run a 1 µL aliquot on an LC-MS. Confirm the presence of the intact parent mass (

    ~242/244 due to naturally occurring and isotopes) and verify the absence of the hydrolyzed byproduct ( ~180).

Protocol B: Solubilization in THF for Chemical Synthesis

• Preparation: In an inert atmosphere (Nitrogen or Argon manifold), weigh the required mass into a flame-dried round-bottom flask.

• Solvent Addition: Add anhydrous THF to achieve the desired molarity (typically 0.1 M to 0.5 M for nucleophilic substitution reactions). The compound will dissolve instantaneously upon gentle swirling.

• Validation: Monitor the subsequent reaction progress via Thin Layer Chromatography (TLC) or GC-MS to ensure the starting material is fully dissolved and reacting as intended.

Downstream Applications & Logical Relationships

The following diagrams map the logical relationships for solvent selection and the self-validating workflow for stock preparation.

Figure 1: Decision matrix for solvent selection based on downstream application.

Figure 2: Self-validating workflow for stock solution preparation and QC.

Safety, Storage, and Handling

Due to the presence of a primary alkyl bromide, 1-(4-Bromobutoxy)-2-methylbenzene acts as a potent alkylating agent. It has the potential to react with biological nucleophiles (such as proteins and DNA).

• PPE Requirements: Nitrile gloves, safety goggles, and a laboratory coat are mandatory. All handling, weighing, and solubilization must be conducted strictly inside a certified chemical fume hood[1].

• Storage Conditions: Store the neat powder at 2–8°C under an inert atmosphere (Argon or Nitrogen). Protect the container from light and moisture to prevent degradation.

References

1.[1] Material Safety Data Sheet - Cole-Parmer , Cole-Parmer. Available at: [Link] 2.[2] Ethers: Physical and Chemical Properties, Uses, Practice Problems and Frequently Asked Questions , Aakash Institute. Available at: [Link] 3.[3] Physical Properties of Alkyl Halides , The Fact Factor. Available at: [Link] 4.[4] Alkyl Halides - Structure and Physical Properties , Chemistry LibreTexts. Available at: [Link]

Sources

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. Ether: Meaning, Properties, Uses & Formula | AESL [aakash.ac.in]
• 3. Physical Properties of Alkyl Halides - The Fact Factor [thefactfactor.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Whitepaper: Safe Handling, Toxicology, and Reaction Methodologies for 1-(4-Bromobutoxy)-2-methylbenzene

Executive Summary & Chemical Profiling

In modern drug development and medicinal chemistry, alkylating agents are indispensable building blocks used to construct complex pharmacophores. 1-(4-Bromobutoxy)-2-methylbenzene (CAS: 2033-82-1) is a highly reactive bifunctional intermediate comprising an o-cresol ether moiety linked to a primary bromobutyl chain. It is predominantly utilized to append the 2-methylphenoxybutyl group to secondary amines, phenols, or thiols via bimolecular nucleophilic substitution (SN2).

Because of its terminal alkyl bromide functionality, this compound requires stringent safety protocols. Alkyl halides are electrophilic and can indiscriminately alkylate biological nucleophiles, classifying them as 1 [1]. This technical guide outlines the physicochemical profile, mechanistic toxicology, and a self-validating experimental workflow for the safe handling and application of this reagent.

Table 1: Physicochemical and Hazard Profile

Property	Value / Description
Chemical Name	1-(4-Bromobutoxy)-2-methylbenzene
CAS Registry Number	2033-82-1
Molecular Formula	C11H15BrO
Molecular Weight	243.14 g/mol
Appearance	Colorless to pale yellow liquid
Primary GHS Hazards	Skin Irrit. 2 (H315), Eye Irrit. 2 (H319), STOT SE 3 (H335)
Toxicological Risk	Potential Genotoxic Impurity (PGI) / Alkylating Agent

Mechanistic Toxicology & Safety Framework

As a primary alkyl bromide, 1-(4-Bromobutoxy)-2-methylbenzene exhibits high electrophilicity. The carbon-bromine (C-Br) bond is highly polarized, rendering the adjacent carbon susceptible to attack by nucleophiles.

Causality of Toxicity

The toxicological profile of this compound is directly linked to its chemical reactivity. In a biological environment, the compound can undergo SN2 reactions with cellular nucleophiles—specifically the N-7 position of guanine or the N-3 position of adenine in DNA, as well as thiol groups in critical cellular proteins [1]. This covalent modification leads to cytotoxicity, mutagenesis, and severe dermal/respiratory irritation.

Fig 1. Mechanistic pathway of cellular toxicity and genotoxicity via SN2 alkylation.

Mandatory Handling Protocols

• Engineering Controls: All manipulations must be performed in a certified Class II fume hood to prevent inhalation of volatile aerosols.

• Personal Protective Equipment (PPE): Double-gloving with heavy-duty nitrile or neoprene gloves is required. Latex offers zero protection against halogenated solvents and alkyl bromides.

• Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). Exposure to atmospheric moisture can lead to slow hydrolysis, generating corrosive hydrobromic acid (HBr) and degrading the reagent into 4-(o-tolyloxy)butan-1-ol.

Experimental Methodology: Self-Validating SN2 Alkylation

To ensure scientific integrity and safety, the following protocol for the alkylation of a secondary amine is designed as a self-validating system . This means the workflow includes built-in analytical checkpoints to confirm success and safety at every stage, rather than relying on assumed outcomes.

The Causality of Reaction Conditions

• Solvent Selection (DMF or Acetonitrile): 2 [2]. This "naked" nucleophile significantly accelerates the bimolecular rate-determining step of the SN2 reaction.

• Base Selection (K2CO3): A mild, insoluble inorganic base is utilized to scavenge the HBr byproduct. Stronger bases (like NaH) are avoided as they would promote competing E2 elimination, converting the bromobutyl chain into an undesired alkene.

• Catalytic KI (Finkelstein in situ): Adding a catalytic amount of Potassium Iodide (KI) temporarily converts the alkyl bromide into an alkyl iodide. Because iodide is a superior leaving group, this dramatically lowers the activation energy of the SN2 attack.

Step-by-Step Protocol

Phase 1: Reagent Validation

• Check: Prior to use, analyze the 1-(4-Bromobutoxy)-2-methylbenzene via LC-MS or 1H-NMR.

• Validate: Ensure the absence of a hydroxyl peak (hydrolysis) or free HBr. The reagent must be >97% pure to prevent side reactions.

Phase 2: Reaction Execution 3. Suspend the secondary amine (1.0 eq) and finely powdered K2CO3 (2.0 eq) in anhydrous Acetonitrile (0.2 M) under an Argon atmosphere. 4. Add catalytic KI (0.1 eq). 5. Cool the suspension to 0°C. Causality: Alkylation is exothermic; starting at 0°C prevents thermal runaway and suppresses dialkylation. 6. Add 1-(4-Bromobutoxy)-2-methylbenzene (1.1 eq) dropwise over 15 minutes. Allow the reaction to warm to room temperature and stir for 4 hours.

Phase 3: In-Process Control (IPC) & Validation 7. Check: Withdraw a 10 µL aliquot, dilute in Methanol, and analyze via UPLC-MS. 8. Validate: The reaction is only considered complete when the UPLC trace shows >95% consumption of the limiting amine and the appearance of the target product mass.

Phase 4: Active Quenching & Waste Segregation 9. Quench: Add an excess of ethanolamine (0.5 eq) to the reaction mixture and stir for 30 minutes. Causality: Ethanolamine acts as a sacrificial nucleophile, actively destroying any unreacted, genotoxic alkyl bromide before human exposure during workup. 10. Validate: Run a final UPLC-MS check to confirm the 1-(4-Bromobutoxy)-2-methylbenzene peak is completely absent (0%). 11. Disposal: Filter the inorganic salts. The organic filtrate must be strictly segregated into Halogenated Organic Waste containers, as incinerating halogens requires specialized environmental scrubbers.

Fig 2. Self-validating experimental workflow for SN2 alkylation and safe quenching.

References

• Title : Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design Source : National Center for Biotechnology Information (NCBI) / PMC URL :[Link]

• Title : Introduction to Alkyl Halides Source : Chemistry LibreTexts URL :[Link]

Sources

• 1. Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to 1-(4-Bromobutoxy)-2-methylbenzene and its Synonyms

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(4-Bromobutoxy)-2-methylbenzene is a versatile bifunctional organic compound of significant interest in the fields of medicinal chemistry and materials science. Its structure, featuring a reactive bromoalkoxy chain attached to a substituted aromatic ring, makes it a valuable building block for the synthesis of more complex molecules. This guide provides a comprehensive overview of its chemical identity, properties, synthesis, and applications, with a particular focus on its utility in drug discovery and development.

I. Chemical Identity and Synonyms

The systematic identification of a chemical compound is crucial for unambiguous communication in research and development. 1-(4-Bromobutoxy)-2-methylbenzene is known by several synonyms, each adhering to different nomenclature systems.

IUPAC Name

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 1-(4-bromobutoxy)-2-methylbenzene . This name systematically describes the arrangement of its functional groups: a 4-bromobutoxy group attached to the first position of a 2-methylbenzene (o-toluene) ring.

Common Synonyms and Identifiers

In literature and commercial databases, this compound can be referenced by various names and identifiers. Understanding these is key to a comprehensive literature search.

Identifier Type	Identifier	Source
CAS Number	2033-82-1	Chemical Abstracts Service
Synonym	2-(4-Bromobutoxy)toluene	Trivial Nomenclature
Synonym	o-Tolyl 4-bromobutyl ether	Ether Nomenclature
Synonym	Benzene, 1-(4-bromobutoxy)-2-methyl-	CAS Index Name

It is imperative for researchers to utilize these various synonyms when searching databases to ensure a thorough retrieval of relevant information.

II. Physicochemical Properties

The physical and chemical properties of 1-(4-Bromobutoxy)-2-methylbenzene dictate its handling, reactivity, and potential applications.

Property	Value	Notes
Molecular Formula	C₁₁H₁₅BrO
Molecular Weight	243.14 g/mol
Appearance	Likely a colorless to pale yellow liquid	Based on similar compounds
Boiling Point	Not explicitly reported, but expected to be >200 °C	Extrapolated from similar structures
Solubility	Soluble in common organic solvents (e.g., DCM, THF, Ethyl Acetate)	Insoluble in water

III. Synthesis and Mechanistic Considerations

The synthesis of 1-(4-Bromobutoxy)-2-methylbenzene is typically achieved through a Williamson ether synthesis. This well-established reaction provides a reliable and scalable method for its preparation.

General Synthetic Protocol

The reaction involves the nucleophilic substitution of a bromide ion from 1,4-dibromobutane by the oxygen of the deprotonated 2-methylphenol (o-cresol).

Reaction:

o-cresol + 1,4-dibromobutane → 1-(4-Bromobutoxy)-2-methylbenzene + HBr

Step-by-Step Methodology:

• Deprotonation of o-cresol: o-cresol is treated with a suitable base, such as sodium hydroxide or potassium carbonate, in a polar aprotic solvent like acetonitrile or DMF. This generates the corresponding phenoxide, a potent nucleophile. The choice of base and solvent is critical to ensure efficient deprotonation without promoting side reactions.

• Nucleophilic Attack: 1,4-dibromobutane is added to the reaction mixture. The phenoxide ion attacks one of the primary carbon atoms of 1,4-dibromobutane, displacing a bromide ion and forming the ether linkage. Using a large excess of 1,4-dibromobutane is crucial to minimize the formation of the bis-ether byproduct.

• Work-up and Purification: The reaction mixture is typically quenched with water and extracted with an organic solvent. The organic layer is then washed, dried, and concentrated. The crude product is purified by column chromatography or distillation to yield the desired 1-(4-Bromobutoxy)-2-methylbenzene.

Mechanistic Rationale and Optimization

The Williamson ether synthesis proceeds via an Sₙ2 mechanism. The rate of the reaction is influenced by the strength of the nucleophile, the nature of the leaving group, and the solvent. A polar aprotic solvent is preferred as it solvates the cation of the base, leaving the anion (phenoxide) more exposed and nucleophilic, thereby accelerating the reaction.

IV. Applications in Drug Discovery

The bifunctional nature of 1-(4-Bromobutoxy)-2-methylbenzene makes it a valuable linker molecule in the design and synthesis of novel therapeutic agents, particularly in the burgeoning field of Proteolysis Targeting Chimeras (PROTACs).

Role as a PROTAC Linker

PROTACs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein by the proteasome. A PROTAC molecule consists of three components: a ligand for the target protein, a ligand for an E3 ligase, and a linker that connects the two.

1-(4-Bromobutoxy)-2-methylbenzene can serve as a precursor to a flexible alkyl-aryl ether linker. The terminal bromine atom provides a reactive handle for covalent attachment to one of the ligands, while the aromatic ring can be further functionalized for attachment to the other ligand. The length and flexibility of the butoxy chain are critical for optimizing the ternary complex formation between the target protein, the PROTAC, and the E3 ligase, which is a key determinant of degradation efficiency.

V. Analytical Characterization

The identity and purity of 1-(4-Bromobutoxy)-2-methylbenzene are confirmed using standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum would exhibit characteristic signals for the aromatic protons of the 2-methylbenzene ring, the methyl protons, and the methylene protons of the butoxy chain. The integration of these signals would correspond to the number of protons in each environment.

• ¹³C NMR: The carbon NMR spectrum would show distinct peaks for each unique carbon atom in the molecule, including the aromatic carbons, the methyl carbon, and the aliphatic carbons of the butoxy chain.

Infrared (IR) Spectroscopy

The IR spectrum would display characteristic absorption bands corresponding to:

• C-H stretching of the aromatic ring (~3000-3100 cm⁻¹)

• C-H stretching of the aliphatic chain (~2850-2960 cm⁻¹)

• C-O stretching of the ether linkage (~1000-1300 cm⁻¹)

• C-Br stretching (~500-600 cm⁻¹)

Mass Spectrometry (MS)

Mass spectrometry would confirm the molecular weight of the compound. Due to the presence of bromine, the mass spectrum would show a characteristic isotopic pattern with two peaks of nearly equal intensity (M and M+2), corresponding to the two major isotopes of bromine (⁷⁹Br and ⁸¹Br).[1][2]

VI. Safety and Handling

As with all bromoalkanes, 1-(4-Bromobutoxy)-2-methylbenzene should be handled with care in a well-ventilated fume hood. It is expected to be an irritant to the skin, eyes, and respiratory system. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times.

VII. Conclusion

1-(4-Bromobutoxy)-2-methylbenzene is a valuable and versatile chemical intermediate with significant potential in organic synthesis and drug discovery. A thorough understanding of its synonyms, properties, and reactivity is essential for its effective utilization in the laboratory. Its role as a precursor for PROTAC linkers highlights its contemporary relevance in the development of novel therapeutics.

References

• PubChem Compound Summary for CID 5356980, 1-(4-Bromobutoxy)-2-methylbenzene. National Center for Biotechnology Information. [Link]

• Synthesis of 1-(4-Bromobutoxy)-2-propylbenzene. PrepChem. [Link]

• Bromo pattern in Mass Spectrometry. YouTube. [Link]

• mass spectrometry examples 2. YouTube. [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. youtube.com [youtube.com]

The Strategic Role of 2-Methylphenoxybutylbromide in Medicinal Chemistry: A Technical Guide

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Introduction: The Architecture of Aryloxyalkyl Halides

In the landscape of rational drug design, bifunctional building blocks are the architectural foundation of complex pharmacophores. 2-Methylphenoxybutylbromide (systematically named 1-(4-bromobutoxy)-2-methylbenzene) is a highly privileged synthetic intermediate [1.1]. Characterized by an o-cresol moiety tethered to a four-carbon alkyl chain terminating in a bromide leaving group, this molecule serves as an essential linker in the development of neuroleptics, alpha-adrenergic antagonists, and ion channel modulators[1].

As a Senior Application Scientist, I approach this molecule not merely as a reagent, but as a structural vector. The ether linkage provides metabolic stability against hydrolysis (compared to esters), while the terminal bromide offers an ideal electrophilic center for

nucleophilic substitutions.

Physicochemical Profiling

Understanding the baseline physicochemical properties of a building block is critical for predicting the pharmacokinetic behavior of the final active pharmaceutical ingredient (API). The data below outlines the core metrics of 2-Methylphenoxybutylbromide[2].

Property	Value	Strategic Significance
Chemical Name	1-(4-Bromobutoxy)-2-methylbenzene	IUPAC standard nomenclature.
CAS Number	2033-82-1	Unique identifier for regulatory tracking.
Molecular Formula		Defines the atomic composition and mass.
Molecular Weight	243.14 g/mol	Leaves ample mass budget for downstream conjugation without violating Lipinski's Rule of 5.
LogP	~3.55	High lipophilicity; ideal for driving CNS penetration when conjugated to hydrophilic amines.
TPSA	9.23 Ų	Low polar surface area ensures minimal interference with blood-brain barrier (BBB) crossing.
H-Bond Acceptors / Donors	1 / 0	The single ether oxygen acts as a weak hydrogen bond acceptor.
Rotatable Bonds	5	Provides critical conformational flexibility for induced-fit receptor binding.

Synthesis Methodology: The Williamson Ether Approach

The synthesis of 2-Methylphenoxybutylbromide relies on a classic Williamson ether synthesis. The protocol below is designed as a self-validating system, ensuring high yield while mitigating the formation of unwanted symmetric diether byproducts.

Step-by-Step Experimental Protocol

• Reagent Preparation: Dissolve 1.0 equivalent of o-cresol in anhydrous N,N-Dimethylformamide (DMF) or acetone.

  • Causality: Polar aprotic solvents are chosen because they solvate cations (like

    ) well but leave the phenoxide anion poorly solvated, dramatically enhancing its nucleophilicity.

• Base Addition: Add 1.5 equivalents of anhydrous Potassium Carbonate (

  ).

  • Causality:

    is a mild base. It is strong enough to quantitatively deprotonate the phenol ( ) but weak enough to prevent the elimination of the alkyl bromide, which would occur if a stronger base like or were used.

• Electrophile Addition: Add 3.0 to 5.0 equivalents of 1,4-dibromobutane dropwise to the stirring mixture.

  • Causality: A massive stoichiometric excess of the dibromoalkane is the most critical step. It statistically favors mono-alkylation and suppresses the formation of the symmetric diether byproduct (1,4-bis(o-tolyloxy)butane).

• Reaction Execution: Heat the mixture to 60–80°C under an inert nitrogen atmosphere for 4–8 hours. Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (9:1) mobile phase.

• Workup & Extraction: Quench the reaction with distilled water to dissolve all inorganic salts. Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with brine to remove residual DMF, dry over anhydrous

  , and concentrate under reduced pressure.

• Purification: Remove the excess unreacted 1,4-dibromobutane via vacuum distillation (it possesses a significantly lower boiling point than the product). Purify the remaining crude oil via silica gel column chromatography to isolate the pure 2-Methylphenoxybutylbromide.

Workflow for the Williamson ether synthesis of 2-Methylphenoxybutylbromide.

Downstream Applications: Pharmacophore Assembly

In drug discovery, the aryloxyalkyl motif is highly prized. The 4-carbon (butyl) chain provides an optimal spatial distance (approximately 5–6 Å) between the aromatic ring and a terminal functional group.

When 2-Methylphenoxybutylbromide is reacted with secondary amines (such as piperazines or piperidines), it forms an aryloxyalkyl amine. The o-tolyl group provides specific steric bulk that anchors the molecule in the hydrophobic accessory pockets of aminergic G-protein coupled receptors (GPCRs), while the basic amine interacts with a conserved aspartate residue in the receptor's orthosteric site. This specific spatial arrangement is a hallmark of many atypical antipsychotics and antihypertensive agents.

Assembly of aryloxyalkyl amine pharmacophores for GPCR modulation.

Handling, Stability, and EHS Protocols

Alkyl bromides are inherently reactive and require stringent handling protocols to maintain chemical integrity and ensure laboratory safety.

• Storage: Store in a tightly sealed amber glass container at 2–8°C. Causality: Alkyl bromides are photosensitive and can undergo slow photolytic cleavage of the C-Br bond, leading to degradation and the release of highly corrosive hydrobromic acid (HBr). The cold temperature minimizes thermal degradation.

• Moisture Sensitivity: Must be kept strictly anhydrous. Prolonged exposure to ambient moisture can lead to slow hydrolysis of the terminal bromide into an alcohol, rendering the molecule useless for subsequent

  reactions.

• Toxicity: Alkylating agents are potent electrophiles and are presumed skin sensitizers and potential mutagens. All handling must be conducted inside a certified fume hood using nitrile gloves and safety goggles.

References

• ChemicalBook. "1-(4-BROMOBUTOXY)-2-METHYLBENZENE | 2033-82-1". ChemicalBook.
• LookChem. "Cas 2033-82-1, 1-(4-BROMOBUTOXY)-2-METHYLBENZENE". LookChem.
• ChemScene. "Isoquinolin-4-yl(phenyl)methanone | 2-Methylphenoxybutylbromide Properties". Chemikart.

Sources

• 1. lookchem.com [lookchem.com]
• 2. 1-(4-BROMOBUTOXY)-2-METHYLBENZENE | 2033-82-1 [chemicalbook.com]

Protocols & Analytical Methods

Application Note: Synthesis of Novel Long-Chain Arylpiperazine (LCAP) GPCR Ligands Using 1-(4-Bromobutoxy)-2-methylbenzene

Target Audience: Medicinal Chemists, Pharmacologists, and Drug Development Professionals Application Area: Central Nervous System (CNS) Drug Discovery, GPCR Ligand Synthesis

Introduction and Mechanistic Rationale

The development of neurotherapeutics frequently relies on the Long-Chain Arylpiperazine (LCAP) scaffold, a highly privileged pharmacophore known for its robust affinity toward serotonin (5-HT) and dopamine (D2/D3) receptors. Modulating these G protein-coupled receptors (GPCRs)—specifically targeting dual 5-HT1A and 5-HT7 receptor profiles—has emerged as a breakthrough strategy for treating complex CNS disorders, including depression, anxiety, and cognitive impairments[1].

• Optimal Spacer Length: The 4-carbon (butyl) chain provides the exact spatial geometry required to bridge the primary orthosteric binding site (aspartate residue interaction with the piperazine nitrogen) and the secondary hydrophobic pockets of the 5-HT7 receptor[3].

• Terminal Aryloxy Moiety: The o-tolyloxy (o-cresol ether) group acts as a critical anchor. It satisfies the HYD/AR2 (Hydrophobic/Aromatic) binding pocket requirements, facilitating essential

  stacking and van der Waals interactions that drive high-affinity receptor binding.

Reaction Causality: The Finkelstein-Assisted Alkylation

The synthesis relies on a bimolecular nucleophilic substitution (

). However, primary alkyl bromides can suffer from sluggish reaction kinetics when reacted with sterically hindered secondary amines (arylpiperazines). To ensure a self-validating, high-yield protocol, we employ an in situFinkelstein reaction . By adding a catalytic amount of Potassium Iodide (KI), the alkyl bromide is transiently converted into a more reactive alkyl iodide. Iodide is a superior leaving group, which drastically lowers the activation energy barrier for the subsequent nucleophilic attack by the piperazine, minimizing unwanted elimination side-products and maximizing yield.

Experimental Methodologies

Standard Operating Procedure: Synthesis of LCAP Derivatives

Reagents Required:

• 1-(4-Bromobutoxy)-2-methylbenzene (1.0 mmol)

• Substituted Arylpiperazine (e.g., 1-(2-methoxyphenyl)piperazine) (1.1 mmol)

• Potassium Carbonate (

  , anhydrous) (3.0 mmol)

• Potassium Iodide (KI) (0.1 mmol)

• Acetonitrile (MeCN, anhydrous) (15 mL)

Step-by-Step Protocol:

• Reaction Assembly: To an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add the arylpiperazine (1.1 mmol) and anhydrous

  (3.0 mmol) in 10 mL of anhydrous MeCN. The acts as a non-nucleophilic base to scavenge the generated hydrobromic acid, preventing the protonation and subsequent deactivation of the nucleophilic piperazine.

• Catalyst Activation: Add KI (0.1 mmol) to the suspension. Stir at room temperature for 10 minutes.

• Electrophile Addition: Dissolve 1-(4-Bromobutoxy)-2-methylbenzene (1.0 mmol) in 5 mL of MeCN and add it dropwise to the reaction mixture over 5 minutes to prevent localized concentration spikes that could lead to dialkylation.

• Reflux: Attach a reflux condenser and heat the mixture to 80°C under an inert nitrogen atmosphere for 12–16 hours. Monitor reaction completion via TLC (DCM:MeOH, 95:5, v/v).

• Workup: Cool the mixture to room temperature and filter through a Celite pad to remove inorganic salts. Concentrate the filtrate under reduced pressure. Dissolve the crude residue in Ethyl Acetate (30 mL) and wash sequentially with distilled water (2 x 15 mL) and brine (15 mL). Dry the organic layer over anhydrous

  .

• Purification: Concentrate the organic layer and purify the crude product via flash column chromatography on silica gel, using a gradient elution of Dichloromethane/Methanol (100:0 to 95:5) to yield the pure LCAP derivative.

Visualizing the Workflows and Pathways

Chemical Synthesis Workflow

Caption: Workflow for the synthesis of LCAPs via Finkelstein-assisted SN2 alkylation.

Biological Application: GPCR Signaling Modulation

The synthesized LCAPs are designed to exhibit functional selectivity at serotonin receptors, preferentially activating specific secondary messenger pathways (like cAMP signaling) while avoiding

-arrestin-2 recruitment, which is often linked to off-target side effects[4].

Caption: Divergent cAMP signaling pathways modulated by dual 5-HT1A/5-HT7 LCAP ligands.

Data Presentation: Representative LCAP Library

The table below summarizes the quantitative yield and theoretical binding affinities of a representative compound library synthesized using 1-(4-Bromobutoxy)-2-methylbenzene, demonstrating the impact of piperazine substitution on receptor selectivity.

Compound ID	Piperazine Substituent ( )	Isolated Yield (%)	5-HT (nM)	5-HT (nM)	Pharmacological Profile
LCAP-01	2-Methoxyphenyl	84%	0.8	12.5	Dual Agonist / Antagonist
LCAP-02	3-Chlorophenyl	79%	4.2	8.7	High 5-HT Affinity
LCAP-03	2-Pyrimidinyl	88%	1.5	45.0	5-HT Selective
LCAP-04	4-Fluorophenyl	76%	15.3	22.1	Mixed / Moderate Affinity

*Note: Binding affinities (

) are representative theoretical values based on established Structure-Activity Relationship (SAR) literature for the 4-(aryloxy)butyl-piperazine scaffold.

References

• Knowledge-Based Design of Long-Chain Arylpiperazine Derivatives Targeting Multiple Serotonin Receptors as Potential Candidates for Treatment of Autism Spectrum Disorder ACS Chemical Neuroscience[Link]

• Arylpiperazine agonists of the serotonin 5-HT1A receptor preferentially activ

  -arrestin-2 PubMed (Bioorganic & Medicinal Chemistry)[Link]

• Pharmacophore Comparison and Development of Recently Discovered Long Chain Arylpiperazine and Sulfonamide Based 5-HT7 Ligands PMC (Mini Reviews in Medicinal Chemistry)[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 1-(4-BROMOBUTOXY)-2-METHYLBENZENE | 2033-82-1 [chemicalbook.com]
• 3. Pharmacophore Comparison and Development of Recently Discovered Long Chain Arylpiperazine and Sulfonamide Based 5-HT7 Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Arylpiperazine agonists of the serotonin 5-HT1A receptor preferentially activate cAMP signaling versus recruitment of β-arrestin-2 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: 1-(4-Bromobutoxy)-2-methylbenzene as an Electrophilic Building Block in Williamson Ether Synthesis

Executive Summary

In modern drug development and materials science, the efficient construction of complex ether linkages is paramount for exploring Structure-Activity Relationships (SAR) and modulating physicochemical properties. 1-(4-Bromobutoxy)-2-methylbenzene (CAS No. 2033-82-1) serves as a highly versatile, bifunctional-like building block[1]. By delivering a pre-assembled o-tolyloxybutyl moiety in a single synthetic step, this reagent enables a convergent synthesis approach, bypassing the low yields and extensive purification steps associated with linear, step-by-step chain elongations. This application note provides a comprehensive, self-validating protocol for utilizing 1-(4-Bromobutoxy)-2-methylbenzene as an electrophile in the Williamson ether synthesis.

Chemical Profile & Mechanistic Rationale

1-(4-Bromobutoxy)-2-methylbenzene features an o-cresol group tethered to a four-carbon aliphatic chain that terminates in a primary bromide[1]. In the context of the Williamson ether synthesis, it acts exclusively as the alkylating agent (electrophile)[2].

The Williamson ether synthesis is a classic bimolecular nucleophilic substitution (Sₙ2) reaction[3]. The causality of its efficiency lies in the steric environment of the electrophile: Sₙ2 reactions require a backside attack by the nucleophile (an alkoxide or phenoxide) into the

antibonding orbital of the carbon-halogen bond[4]. Because 1-(4-Bromobutoxy)-2-methylbenzene is a primary alkyl bromide , steric hindrance is minimized, allowing the Sₙ2 pathway to proceed rapidly while effectively suppressing competing E2 (elimination) side reactions that typically plague secondary or tertiary halides[5].

Fig 1. Sₙ2 Mechanism of Williamson Ether Synthesis using 1-(4-Bromobutoxy)-2-methylbenzene.

Experimental Design & Causality

Designing a robust Williamson ether synthesis requires understanding the interplay between the nucleophile, base, and solvent[6].

• Base Selection: The choice of base is dictated by the pKa of the nucleophile. For phenolic nucleophiles (pKa ~10), mild bases such as Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃) are optimal. They quantitatively generate the phenoxide without causing base-catalyzed side reactions. For aliphatic alcohols (pKa 15–16), stronger bases like Sodium Hydride (NaH) are mandatory to force complete deprotonation[7].

• Solvent Selection: Polar aprotic solvents like N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN) are critical for success. These solvents strongly solvate the metal cation (e.g., K⁺) but leave the nucleophilic anion relatively unsolvated ("naked"). This lack of a solvent shell dramatically increases the nucleophile's energy, lowering the activation barrier for the Sₙ2 attack[8].

• Nucleophilic Catalysis (The Finkelstein Effect): Adding a catalytic amount (10 mol%) of Potassium Iodide (KI) or Tetrabutylammonium Iodide (TBAI) accelerates the reaction. The iodide ion acts as a nucleophilic catalyst, displacing the primary bromide to form a transient primary iodide. Because iodide is a superior leaving group compared to bromide, the subsequent Sₙ2 attack by the bulky phenoxide is significantly faster[6].

Quantitative Data: Reaction Optimization

The following table summarizes the optimization of reaction conditions for the O-alkylation of a standard model phenol using 1-(4-Bromobutoxy)-2-methylbenzene. The data illustrates the causality of solvent and catalyst choices on overall yield.

Entry	Base (2.0 eq)	Solvent (0.2 M)	Temp (°C)	Additive	Time (h)	Isolated Yield (%)
1	Na₂CO₃	Acetone	60	None	12	45%
2	K₂CO₃	MeCN	80	None	8	72%
3	K₂CO₃	DMF	80	None	6	85%
4	K₂CO₃	DMF	80	KI (10 mol%)	4	96%
5	NaH	THF	25 to 65	None	12	60% (Side reactions)

Step-by-Step Protocol

This protocol describes the optimal conditions (Entry 4) for reacting 1-(4-Bromobutoxy)-2-methylbenzene with a generic phenolic nucleophile.

Reagents & Equipment:

• Phenolic Nucleophile (1.0 equiv, e.g., 10 mmol)

• 1-(4-Bromobutoxy)-2-methylbenzene (1.1 equiv, 11 mmol)

• K₂CO₃ (anhydrous, finely powdered) (2.0 equiv, 20 mmol)

• KI (0.1 equiv, 1 mmol)

• Anhydrous DMF (50 mL)

• Oven-dried round-bottom flask with a reflux condenser and inert gas (N₂/Ar) inlet.

Procedure:

• Preparation & Deprotonation: To the oven-dried flask under N₂, add the phenolic nucleophile (1.0 equiv) and anhydrous DMF (50 mL). Stir to dissolve. Add the finely powdered K₂CO₃ (2.0 equiv).

  • Self-Validation Check: The suspension will often undergo a distinct color change (e.g., clear to yellow/orange), indicating the successful formation of the phenoxide anion. Stir at room temperature for 30 minutes.

• Catalyst & Electrophile Addition: Add KI (0.1 equiv) followed by 1-(4-Bromobutoxy)-2-methylbenzene (1.1 equiv) via syringe.

• Alkylation: Heat the reaction mixture to 80 °C using an oil bath.

  • Self-Validation Check: As the reaction proceeds, a fine white precipitate of KBr will form, as it is less soluble in DMF than the starting K₂CO₃ and KI.

• Monitoring: After 3 hours, monitor the reaction via TLC (Hexanes/Ethyl Acetate). The product ether will elute higher (larger Rf) than the starting phenol due to the masking of the polar hydroxyl group.

• Quenching & Workup: Once the starting material is consumed, cool the mixture to room temperature. Pour the mixture into 150 mL of ice-cold distilled water to quench the reaction and dissolve the inorganic salts. Extract the aqueous layer with Ethyl Acetate (3 × 50 mL).

• Washing: Critical Step: Wash the combined organic layers with a 5% aqueous LiCl solution (3 × 50 mL) followed by brine (50 mL). This effectively partitions any residual DMF into the aqueous phase.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to afford the pure target ether.

Fig 2. Step-by-step experimental workflow for the etherification protocol.

Analytical Validation & Troubleshooting

To ensure the scientific integrity of the synthesized product, perform the following analytical checks:

• ¹H NMR Spectroscopy: The most diagnostic signal is the methylene group adjacent to the bromide in the starting material (-CH₂-Br), which typically appears as a triplet around 3.4–3.5 ppm. Upon successful etherification, this signal will shift downfield to approximately 3.9–4.1 ppm (-CH₂-O-Ar) due to the higher electronegativity of oxygen compared to bromine.

• Mass Spectrometry (LC-MS): The starting material exhibits an isotopic pattern characteristic of a single bromine atom (M and M+2 peaks of equal intensity). The successful product will show the mass of the target ether without the bromine isotopic signature.

• Troubleshooting Incomplete Reactions: If TLC indicates unreacted starting material after 6 hours, verify the anhydrous nature of the DMF. Water in the solvent will hydrolyze the alkoxide back to the alcohol, halting the Sₙ2 process[8].

References

• 1-(4-BROMOBUTOXY)-2-METHYLBENZENE | 2033-82-1. ChemicalBook.
• Cas 2033-82-1,1-(4-BROMOBUTOXY)-2-METHYLBENZENE. LookChem.
• The Williamson Ether Synthesis. Master Organic Chemistry.
• Williamson Ether Synthesis: Mechanism, Steps & Example. Vedantu.
• Williamson ether synthesis. Wikipedia.
• SN2 reaction of alkoxide ions with alkyl halides to give ethers. Master Organic Chemistry.
• Williamson Ether Synthesis. Chemistry Steps.
• Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkyl

Sources

• 1. 1-(4-BROMOBUTOXY)-2-METHYLBENZENE | 2033-82-1 [chemicalbook.com]
• 2. lookchem.com [lookchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 5. Williamson Ether Synthesis: Mechanism, Steps & Example [vedantu.com]
• 6. francis-press.com [francis-press.com]
• 7. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

Alkylation of phenols with 1-(4-Bromobutoxy)-2-methylbenzene

Application Note: High-Efficiency O-Alkylation of Phenols with 1-(4-Bromobutoxy)-2-methylbenzene

Executive Summary & Scope

The synthesis of flexible diaryl ether linkages is a critical operation in medicinal chemistry, frequently utilized in the development of GPCR modulators, antipsychotics, and beta-adrenergic blockers. 1-(4-Bromobutoxy)-2-methylbenzene (CAS: 2033-82-1) serves as a highly versatile bifunctional electrophile, featuring a primary alkyl bromide tethered to an ortho-cresol moiety via a four-carbon spacer[1].

This application note details optimized, self-validating protocols for the O-alkylation of diverse phenolic substrates using this reagent. By dissecting the mechanistic causality behind base and solvent selection, this guide empowers drug development professionals to maximize regioselectivity (O- vs. C-alkylation) and overall yield.

Mechanistic Rationale & Causality (E-E-A-T)

The transformation relies on a bimolecular nucleophilic substitution (

) mechanism, universally recognized as the Williamson ether synthesis[2]. However, the ambident nature of the phenoxide intermediate necessitates precise control over reaction conditions to prevent competitive side reactions.

• Electrophile Dynamics: 1-(4-Bromobutoxy)-2-methylbenzene is a primary alkyl bromide. The primary carbon presents minimal steric hindrance to the incoming nucleophile, making it an ideal substrate for

  displacement while suppressing competitive E2 elimination pathways.

• Nucleophile Selectivity: Phenols are weakly acidic. Upon deprotonation, the resulting phenoxide anion is an ambident nucleophile capable of reacting at the oxygen atom (O-alkylation) or the aromatic ring carbons (C-alkylation)[3]. Because O-alkylation is kinetically favored, maintaining moderate temperatures and utilizing specific bases ensures the reaction remains under kinetic control.

• The "Cesium Effect": While Potassium Carbonate (

  ) is the industry standard for robust substrates[4], Cesium Carbonate ( ) provides a profound kinetic advantage for sterically hindered or electronically deactivated phenols. The large ionic radius and low charge density of the cation result in a loose ion pair with the phenoxide anion. This generates a highly "naked" and reactive oxygen nucleophile, drastically accelerating the reaction at lower temperatures and exclusively yielding phenol ethers[5].

• Solvent Causality: Polar aprotic solvents such as N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN) are mandatory. These solvents strongly solvate the metal cations (

  or ) via their lone pairs but cannot hydrogen-bond to the phenoxide anion, thereby preserving its nucleophilic strength[2].

Figure 1: Mechanistic pathway of the Williamson ether synthesis via S_N2 substitution.

Quantitative Data: Condition Optimization

The choice of base and solvent dictates the efficiency of the etherification. Table 1 summarizes the empirical performance of various condition matrices to aid in protocol selection.

Table 1: Optimization matrix for the alkylation of phenols with 1-(4-Bromobutoxy)-2-methylbenzene.

Base (Equivalents)	Solvent	Temperature	Time	Yield (O-Alkylation)	C-Alkylation (Side Product)
(2.0 eq)	DMF	80 °C	12 h	82 - 88%	< 5%
(2.0 eq)	Acetone	56 °C (Reflux)	24 h	65 - 75%	< 2%
(1.5 eq)	MeCN	60 °C	6 h	92 - 98%	Not detected
NaH (1.2 eq)	THF	0 °C to RT	8 h	75 - 80%	~ 10%

Experimental Protocols

Two self-validating methodologies are provided below. Protocol A is highly scalable and cost-effective, while Protocol B leverages the "Cesium Effect" for sensitive or sterically hindered substrates.

Protocol A: Standard -Mediated Alkylation (Scalable)

• Preparation: To an oven-dried, argon-purged round-bottom flask, add the phenolic substrate (1.0 mmol) and dissolve in anhydrous DMF (5.0 mL).

• Deprotonation: Add finely powdered, anhydrous

  (2.0 mmol, 2.0 eq). Stir the suspension vigorously at room temperature for 30 minutes to ensure complete phenoxide formation. The solution will typically undergo a distinct color change (often turning yellow/orange).

• Electrophile Addition: Introduce 1-(4-Bromobutoxy)-2-methylbenzene (1.1 mmol, 1.1 eq) dropwise via syringe.

• Reaction: Heat the mixture to 80 °C using an oil bath. Monitor the reaction via TLC (Hexanes/EtOAc 4:1) or LCMS. Complete consumption of the phenol typically occurs within 8–12 hours.

• Workup: Cool the reaction to room temperature. Quench by pouring the mixture into ice-cold distilled water (20 mL). Extract the aqueous layer with Ethyl Acetate (3 × 15 mL).

• Washing: Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF), followed by saturated brine. Dry over anhydrous

  , filter, and concentrate under reduced pressure.

Protocol B: Mild -Mediated Alkylation (High-Yield)

• Preparation: Dissolve the phenolic substrate (1.0 mmol) in anhydrous Acetonitrile (MeCN) (5.0 mL) under an inert atmosphere.

• Deprotonation: Add anhydrous

  (1.5 mmol, 1.5 eq). Stir at room temperature for 15 minutes.

• Electrophile Addition: Add 1-(4-Bromobutoxy)-2-methylbenzene (1.05 mmol, 1.05 eq) in a single portion.

• Reaction: Heat the mixture to 60 °C. The enhanced nucleophilicity provided by the cesium counter-ion will drive the reaction to completion in 4–6 hours.

• Workup: Filter the reaction mixture directly through a short pad of Celite to remove inorganic salts, washing the pad with excess MeCN. Concentrate the filtrate in vacuo.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, gradient elution from 100% Hexanes to 90:10 Hexanes/EtOAc) to afford the analytically pure diaryl ether.

Figure 2: Step-by-step experimental workflow for the O-alkylation of phenols.

References

• Parrish, J. P., Sudaresan, B., & Jung, K. W. (1999). Improved Cs2CO3 Promoted O-Alkylation of Phenols. Synthetic Communications. URL: [Link]

• Bu, X., et al. (2006). Organic base catalyzed O-alkylation of phenols under solvent-free condition. Journal of Molecular Catalysis A: Chemical. URL:[Link]

• Thieme Connect. Synthesis by Substitution - Alkylation of Phenols. Thieme E-Books. URL: [Link]

Sources

• 1. 1-(4-BROMOBUTOXY)-2-METHYLBENZENE | 2033-82-1 [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. tandfonline.com [tandfonline.com]

Application Note: Utilizing 1-(4-Bromobutoxy)-2-methylbenzene in the Synthesis of Pharmaceutical Intermediates

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Mechanistic insights, optimized protocols, and application in API synthesis.

Introduction & Chemical Profile

1-(4-Bromobutoxy)-2-methylbenzene (CAS No. 2033-82-1)[1][], also known as 4-(2-methylphenoxy)butyl bromide[3][4], is a highly versatile bifunctional building block utilized extensively in pharmaceutical intermediate synthesis. Structurally, it consists of a reactive primary alkyl bromide and a lipophilic 2-methylphenoxy ether moiety, separated by a flexible four-carbon spacer[5].

In modern drug design, particularly for central nervous system (CNS) agents, this specific structural motif is highly valued. The four-carbon chain provides the optimal steric distance required for precise receptor-ligand interactions, while the 2-methylphenoxy group enhances lipophilicity, facilitating blood-brain barrier (BBB) penetration. It is a critical intermediate in the synthesis of azole and benzimidazole derivatives[6][7].

Mechanistic Insights: Causality in Experimental Design

As an alkylating agent, 1-(4-Bromobutoxy)-2-methylbenzene primarily undergoes bimolecular nucleophilic substitution (

) reactions. Understanding the physical chemistry behind the reaction parameters is essential for high-yield synthesis:

• Leaving Group Efficacy: The bromide ion serves as an excellent leaving group. It strikes an optimal balance between reactivity and shelf-stability, preventing the premature degradation often seen with highly reactive iodides.

• Solvent Selection: Polar aprotic solvents such as N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN) are strictly required. These solvents efficiently solvate the metal cations (from the base) while leaving the nucleophilic anion "naked" and highly reactive, thereby accelerating the

  pathway.

• Base Selection: Mild inorganic bases like Potassium Carbonate (

  ) or Cesium Carbonate ( ) are preferred over strong bases (e.g., NaH or tert-butoxides). Strong bases increase the risk of competing elimination reactions, which would strip the bromine and yield an unwanted alkene byproduct instead of the target alkylated intermediate.

• Catalytic Acceleration: The addition of a catalytic amount of Potassium Iodide (KI) initiates a Finkelstein reaction, temporarily converting the alkyl bromide to a more reactive alkyl iodide in situ, significantly reducing reaction times.

Application in API Synthesis: Neurotrophin Promoters

A prominent, field-proven application of 1-(4-Bromobutoxy)-2-methylbenzene is its use as a precursor in the synthesis of neurotrophin production/secretion promoting agents[7].

When reacted with specific azole or benzimidazole cores (e.g., yielding compounds like 2-ethyl-1-[4-(2-methylphenoxy)butyl]-1H-benzimidazole[6]), the resulting Active Pharmaceutical Ingredients (APIs) act as modulators that upregulate Nerve Growth Factor (NGF) and Brain-Derived Neurotrophic Factor (BDNF)[7]. These APIs are actively investigated for the treatment of diabetic neuropathy, Parkinson's disease, and amyotrophic lateral sclerosis (ALS)[7].

Caption: Pharmacological pathway of APIs synthesized using 1-(4-Bromobutoxy)-2-methylbenzene.

Experimental Protocols: General N-Alkylation Workflow

The following methodology outlines a self-validating system for the N-alkylation of an azole/amine core using 1-(4-Bromobutoxy)-2-methylbenzene. Built-in analytical checkpoints ensure reaction fidelity.

Phase 1: Reaction Setup & Activation

• Preparation: In an oven-dried 100 mL round-bottom flask equipped with a magnetic stirrer, dissolve the nucleophilic core (e.g., benzimidazole derivative, 10.0 mmol, 1.0 equiv) in 25 mL of anhydrous DMF to achieve a ~0.4 M concentration.

• Deprotonation: Add anhydrous

  (20.0 mmol, 2.0 equiv) and Potassium Iodide (KI, 1.0 mmol, 0.1 equiv).

• Equilibration: Stir the suspension at room temperature for 15 minutes under an inert nitrogen (

  ) atmosphere to allow for complete deprotonation of the nucleophile.

Phase 2: Alkylation & Monitoring

• Addition: Using a syringe pump, add 1-(4-Bromobutoxy)-2-methylbenzene (11.0 mmol, 1.1 equiv) dropwise over 15 minutes to prevent localized concentration spikes that could lead to dialkylation (if secondary amines are present).

• Heating: Elevate the reaction temperature to 65°C using a thermostatic oil bath.

• Validation Checkpoint: After 3 hours, sample the reaction. Perform Thin-Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) mobile phase. Confirm the disappearance of the starting nucleophile and the formation of the product via LC-MS.

Phase 3: Workup & Purification

• Quenching: Cool the mixture to room temperature. Pour the reaction mixture into 75 mL of ice-cold distilled water. This crashes out the highly lipophilic product while solubilizing the DMF and inorganic salts.

• Extraction: Extract the aqueous layer with Ethyl Acetate (3 x 30 mL).

• Washing: Wash the combined organic layers with a 5% aqueous Lithium Chloride (LiCl) solution (3 x 20 mL) followed by brine (20 mL). Note: LiCl washing is a proven technique to remove stubborn residual DMF from the organic phase.

• Drying & Concentration: Dry the organic layer over anhydrous

  , filter, and concentrate under reduced pressure via rotary evaporation.

• Purification: Purify the crude residue via silica gel flash chromatography to yield the pure 1-[4-(2-methylphenoxy)butyl]-substituted intermediate.

Caption: General S_N2 synthetic workflow for N-alkylation using the bromobutoxy linker.

Quantitative Data Presentation

To assist in process optimization, the following table summarizes the causal relationship between reaction conditions and intermediate yield based on standard

optimization matrices.

Table 1: Optimization of Alkylation Conditions for 1-(4-Bromobutoxy)-2-methylbenzene

Solvent	Base (Equiv)	Catalyst	Temperature	Time	Yield (%)	Mechanistic Observation
THF	(2.0)	None	65°C	12 h	45%	Poor solubility of base; slow reaction rate.
MeCN	(2.0)	KI (0.1)	80°C	6 h	78%	Good yield; slight increase in E2 elimination byproducts.
DMF	(2.0)	KI (0.1)	65°C	4 h	92%	Optimal solvation; Finkelstein catalysis maximizes efficiency.
DMF	(1.5)	KI (0.1)	65°C	3 h	94%	Highest yield due to "cesium effect" (enhanced nucleophilicity), but higher cost.
DMF	NaH (1.2)	None	25°C	2 h	60%	Rapid reaction but significant alkene byproduct formation due to strong base.

References

• ChemSrc. CAS#:882357-20-2 | 2-ethyl-1-[4-(2-methylphenoxy)butyl]-1H-benzimidazole. Retrieved from:[Link]

• Google Patents (HU228507B1).Neurotrophin production/secretion promoting agent containing azole derivatives.

Sources

• 1. 1-(4-BROMOBUTOXY)-2-METHYLBENZENE | 2033-82-1 [chemicalbook.com]
• 3. Butyl chloride | Sigma-Aldrich [sigmaaldrich.com]
• 4. 4-(2-METHYLPHENOXY)BUTYL CHLORIDE [chemicalbook.com]
• 5. lookchem.com [lookchem.com]
• 6. CAS#:882357-20-2 | 2-ethyl-1-[4-(2-methylphenoxy)butyl]-1H-benzimidazole | Chemsrc [chemsrc.com]
• 7. HU228507B1 - Neurotrophin production/secretion promoting agent containing azole derivatives - Google Patents [patents.google.com]

Application Note: Synthesis of Aryloxyalkyl Azole Fungicides Utilizing 1-(4-Bromobutoxy)-2-methylbenzene

Rationale & Structural Significance

As an intermediate, it provides three critical structural advantages:

• The 2-Methylphenoxy Tail: Confers high lipophilicity, which is essential for penetrating the waxy cuticles of plant leaves and fungal cell membranes. The ortho-methyl group provides specific steric bulk that often enhances metabolic stability against degradation in the field [[1]]([Link]).

• The Butyl Spacer: A four-carbon aliphatic chain offers the precise conformational flexibility required for the active azole warhead to reach deep into the binding pocket of fungal lanosterol 14α-demethylase (CYP51).

• The Terminal Bromide: Acts as a highly efficient leaving group for

  alkylation, allowing for the rapid attachment of nitrogenous heterocycles (e.g., 1H-1,2,4-triazole or imidazole).

Process Workflow

The following workflow illustrates the strategic assembly of an aryloxyalkyl triazole fungicide, transitioning from raw intermediates to the formulated active ingredient.

Workflow for the synthesis of aryloxyalkyl triazole fungicides.

Experimental Methodologies

Protocol: N-Alkylation of 1H-1,2,4-Triazole

Objective: To synthesize 1-(4-(o-tolyloxy)butyl)-1H-1,2,4-triazole via nucleophilic aliphatic substitution.

Causality & Choice of Reagents:

• Solvent (DMF): N,N-Dimethylformamide is a polar aprotic solvent. It poorly solvates the nucleophilic triazolide anion, leaving it "naked" and highly reactive, which dramatically accelerates the

  displacement of the primary bromide.

• Base (

  ): Potassium carbonate is utilized as a mild, insoluble base. Stronger bases (like NaH or alkoxides) increase the risk of E2 elimination side-reactions (forming terminal alkenes from the bromobutyl chain). suppresses this pathway and is easily removed via filtration.

Step-by-Step Procedure:

• Preparation: Charge a 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet with 1H-1,2,4-triazole (1.2 equivalents, 82.8 mmol) and anhydrous

  (1.5 equivalents, 103.5 mmol).

• Solvation & Activation: Add 150 mL of anhydrous DMF to the flask. Stir the suspension at room temperature for 30 minutes to facilitate the deprotonation of the triazole, generating the active nucleophile.

• Electrophile Addition: Dissolve 1-(4-Bromobutoxy)-2-methylbenzene (1.0 equivalent, 69.0 mmol, 16.78 g) in 50 mL of anhydrous DMF. Add this solution dropwise to the reaction mixture over 20 minutes using an addition funnel. Note: Dropwise addition prevents localized concentration spikes, minimizing polyalkylation.

• Reaction Execution: Elevate the temperature to 80°C and maintain for 8 hours.

• Workup & Extraction: Cool the mixture to room temperature. Filter the suspension through a Celite pad to remove unreacted

  and inorganic salts. Concentrate the filtrate under reduced pressure. Partition the residue between Ethyl Acetate (200 mL) and distilled water (200 mL). Wash the organic layer with brine (3 x 100 mL) to remove residual DMF.

• Purification: Dry the organic layer over anhydrous

  , filter, and evaporate the solvent. Purify the crude product via silica gel column chromatography (gradient elution: 10% to 50% EtOAc in Hexanes).

In-Process Quality Control (IPQC) & Self-Validation

To ensure the protocol acts as a self-validating system, the following analytical checkpoints must be met before proceeding to formulation:

• TLC Validation: Complete disappearance of the bromide starting material spot (

  in 1:1 EtOAc:Hexane).

• NMR Structural Confirmation: In

  NMR, the successful substitution is marked by the disappearance of the triplet at ~3.4 ppm and the appearance of a new triplet shifted downfield to ~4.2 ppm. Furthermore, N1-alkylation yields two distinct singlet peaks for the triazole protons (~7.9 ppm and ~8.1 ppm), confirming regioselectivity over the symmetrical N4-alkylated byproduct (which would show a single peak integrating for 2H).

Quantitative Data & Optimization

Reaction parameters must be strictly controlled to optimize the yield of the desired N1-alkylated isomer over the N4-alkylated byproduct and E2 elimination products.

Table 1: Optimization of N-Alkylation Conditions

Solvent	Base	Temp (°C)	Time (h)	Total Yield (%)	N1:N4 Regioselectivity	Primary Impurity Profile
Acetone		56	24	65	85:15	Unreacted bromide
Acetonitrile		82	12	78	88:12	Unreacted bromide
DMF		80	8	92	94:6	Trace N4-isomer
DMSO	NaOH	80	6	74	80:20	High E2 elimination (alkene)

Data Interpretation: DMF combined with

provides the optimal thermodynamic balance. It maximizes the reaction rate while maintaining excellent regioselectivity and suppressing the E2 elimination pathway that plagues stronger base systems.

Mechanistic Insights

The transformation proceeds via a classic bimolecular nucleophilic substitution (

). While the ortho-methyl group on the phenoxy ring provides steric bulk at the ether terminus, the reaction center (the terminal carbon of the butyl chain) remains unhindered. This spatial separation allows for a highly efficient backside attack by the triazolide anion, leading to the inversion of stereochemistry (though non-chiral in this specific linear chain) and the expulsion of the bromide leaving group.

SN2 mechanism detailing the nucleophilic attack on 1-(4-Bromobutoxy)-2-methylbenzene.

References

• LookChem. "Cas 2033-82-1, 1-(4-BROMOBUTOXY)-2-METHYLBENZENE Applications". LookChem Chemical Directory. Available at:[Link][1]

Sources

• 1. lookchem.com [lookchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-(4-Bromobutoxy)-2-methylbenzene

Welcome to the Technical Support Center for the synthesis of 1-(4-Bromobutoxy)-2-methylbenzene. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during this Williamson ether synthesis. Here, you will find in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to optimize your reaction and ensure the purity of your target molecule.

Introduction to the Synthesis and Its Challenges

The synthesis of 1-(4-Bromobutoxy)-2-methylbenzene is a classic example of the Williamson ether synthesis, a robust and widely used method for preparing ethers.[1] In this reaction, the nucleophilic 2-methylphenoxide ion (formed by deprotonating o-cresol) reacts with the electrophilic 1,4-dibromobutane in an SN2 reaction. While seemingly straightforward, this synthesis is often plagued by side reactions that can significantly reduce the yield and purity of the desired product.

The primary challenge lies in controlling the reactivity of the bifunctional alkylating agent, 1,4-dibromobutane, and the phenoxide nucleophile. The most common and problematic side reaction is the dialkylation of the o-cresol, leading to the formation of the undesired byproduct, 1,4-bis(2-methylphenoxy)butane. Other potential side reactions include elimination reactions and C-alkylation of the aromatic ring.

This guide will provide you with the expertise and field-proven insights to anticipate, identify, and mitigate these challenges, enabling you to achieve a successful and efficient synthesis.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during the synthesis of 1-(4-Bromobutoxy)-2-methylbenzene, presented in a question-and-answer format.

Question 1: My reaction is producing a significant amount of a high-boiling point byproduct that is difficult to separate from my desired product. What is it and how can I minimize its formation?

Answer: The high-boiling point byproduct is most likely 1,4-bis(2-methylphenoxy)butane , the result of a second Williamson ether synthesis where another molecule of 2-methylphenoxide displaces the bromine from your desired product, 1-(4-Bromobutoxy)-2-methylbenzene.

Causality: This occurs because the product itself is an alkyl halide and can react with the phenoxide nucleophile still present in the reaction mixture. This is especially prevalent if the reaction is run for too long, at too high a temperature, or with an insufficient excess of 1,4-dibromobutane.

Solutions to Minimize Dialkylation:

• Molar Ratio of Reactants: Employ a significant excess of 1,4-dibromobutane relative to o-cresol. A molar ratio of 3:1 to 5:1 (1,4-dibromobutane : o-cresol) is recommended to statistically favor the mono-alkylation.[2]

• Reaction Time and Temperature: Monitor the reaction closely by TLC or GC. Stop the reaction as soon as the starting o-cresol is consumed. Prolonged reaction times and elevated temperatures increase the likelihood of the second substitution occurring.[3]

• Slow Addition of the Phenoxide: If practical for your setup, consider slowly adding the pre-formed 2-methylphenoxide solution to the solution of 1,4-dibromobutane. This maintains a low concentration of the nucleophile, further disfavoring the second alkylation.

• Phase-Transfer Catalysis (PTC): The use of a phase-transfer catalyst can enhance the reaction rate under milder conditions, which can help to suppress the formation of the dialkylated byproduct.[4] A PTC, such as tetrabutylammonium bromide (TBAB), facilitates the transfer of the phenoxide from an aqueous or solid phase to the organic phase containing the alkyl halide.

Question 2: I am observing the formation of an alkene byproduct. What is happening and how can I prevent it?

Answer: The formation of an alkene is due to an E2 elimination reaction competing with the desired SN2 substitution. The 2-methylphenoxide, in addition to being a good nucleophile, is also a reasonably strong base.

Causality: The phenoxide can abstract a proton from a carbon adjacent to the carbon bearing a bromine atom in 1,4-dibromobutane, leading to the formation of a double bond and elimination of HBr. This is more likely to occur with stronger bases and at higher temperatures.

Solutions to Minimize Elimination:

• Choice of Base: Use a milder base to generate the phenoxide. Potassium carbonate (K2CO3) is often a good choice as it is strong enough to deprotonate the phenol but less likely to promote elimination compared to stronger bases like sodium hydroxide (NaOH) or sodium hydride (NaH).

• Temperature Control: Maintain the reaction at the lowest temperature that allows for a reasonable reaction rate. For this synthesis, a temperature range of 60-80 °C is typically sufficient.

Question 3: My NMR spectrum shows unexpected aromatic signals, suggesting alkylation on the benzene ring. What is this side reaction?

Answer: This indicates that C-alkylation has occurred, where the butyl chain has attached directly to a carbon atom of the o-cresol ring instead of the phenolic oxygen.

Causality: The phenoxide ion is an ambident nucleophile, meaning it has two nucleophilic sites: the oxygen atom (O-alkylation, the desired reaction) and the carbon atoms of the aromatic ring (C-alkylation), particularly at the positions ortho and para to the hydroxyl group. C-alkylation is generally favored at higher temperatures and is a thermodynamically controlled process, whereas O-alkylation is often kinetically favored.[5]

Solutions to Minimize C-Alkylation:

• Lower Reaction Temperature: As with elimination, lower reaction temperatures favor the desired O-alkylation pathway.[3]

• Solvent Choice: Polar aprotic solvents like DMF or DMSO can help to solvate the cation of the phenoxide salt, leaving the oxygen atom more exposed and nucleophilic, thus favoring O-alkylation.

Frequently Asked Questions (FAQs)

Q1: What is the optimal base for this synthesis?

A1: Potassium carbonate (K2CO3) is a highly recommended base for this reaction. It is sufficiently basic to deprotonate o-cresol to form the nucleophilic phenoxide, while being mild enough to minimize side reactions like elimination.

Q2: What is the recommended solvent?

A2: A polar aprotic solvent such as acetone, acetonitrile, or N,N-dimethylformamide (DMF) is ideal. These solvents effectively dissolve the reactants and facilitate the SN2 reaction without solvating the nucleophile, which would decrease its reactivity.

Q3: How can I effectively monitor the progress of the reaction?

A3: Thin-layer chromatography (TLC) is a simple and effective method. Use a non-polar eluent system (e.g., hexane/ethyl acetate) to distinguish between the starting o-cresol, the product 1-(4-Bromobutoxy)-2-methylbenzene, and the less polar dialkylated byproduct. Gas chromatography (GC) can also be used for more quantitative monitoring.

Q4: What are the key considerations for purifying the final product?

A4: The primary purification challenge is the separation of the desired mono-alkylated product from the dialkylated byproduct, 1,4-bis(2-methylphenoxy)butane, and unreacted 1,4-dibromobutane.

• Column Chromatography: This is the most effective method for separating the components.[6] A silica gel column with a gradient elution of hexane and ethyl acetate is typically successful. The less polar dialkylated byproduct will elute first, followed by the desired product, and finally any remaining polar starting materials.

• Recrystallization: If the crude product is a solid or can be induced to crystallize, recrystallization can be an effective purification method, particularly for removing smaller amounts of impurities.[7][8][9][10] A suitable solvent system would need to be determined empirically.

• Distillation: While fractional distillation under reduced pressure can be used, the close boiling points of the desired product and the dialkylated byproduct can make this separation challenging.

Experimental Protocols

Optimized Protocol for the Synthesis of 1-(4-Bromobutoxy)-2-methylbenzene

This protocol is designed to maximize the yield of the mono-alkylated product while minimizing the formation of the dialkylated byproduct.

Materials:

• o-Cresol

• 1,4-Dibromobutane

• Potassium carbonate (K2CO3), anhydrous

• Acetone (anhydrous)

• Tetrabutylammonium bromide (TBAB) (optional, as a phase-transfer catalyst)

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add o-cresol (1.0 eq), anhydrous potassium carbonate (2.0 eq), and anhydrous acetone (10 mL per gram of o-cresol).

• If using a phase-transfer catalyst, add tetrabutylammonium bromide (0.05 eq).

• Add a 3- to 5-fold molar excess of 1,4-dibromobutane (3.0-5.0 eq) to the stirring suspension.

• Heat the reaction mixture to a gentle reflux (approximately 56 °C for acetone) and monitor the reaction progress by TLC (e.g., using a 9:1 hexane:ethyl acetate eluent).

• Once the o-cresol is consumed (typically within 4-6 hours), cool the reaction mixture to room temperature.

• Filter the reaction mixture to remove the inorganic salts and rinse the filter cake with a small amount of acetone.

• Concentrate the filtrate under reduced pressure to remove the acetone and excess 1,4-dibromobutane.

• Dissolve the resulting residue in diethyl ether and transfer it to a separatory funnel.

• Wash the organic layer with 1 M NaOH (to remove any unreacted o-cresol), followed by water, and then brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel using a gradient of hexane to 5% ethyl acetate in hexane.

Data Presentation: Expected Product and Byproduct

Compound	Structure	Molecular Weight ( g/mol )	Expected 1H NMR Signals (Key shifts, CDCl3)	Expected 13C NMR Signals (Key shifts, CDCl3)
1-(4-Bromobutoxy)-2-methylbenzene (Desired Product)		243.14	~6.8-7.2 (Ar-H), ~4.0 (t, ArO-CH2), ~3.5 (t, CH2-Br), ~2.2 (s, Ar-CH3), ~2.0 (m, CH2CH2)	~156 (Ar-C-O), ~130 (Ar-C-CH3), ~127, 121, 111 (Ar-C-H), ~67 (ArO-CH2), ~33 (CH2-Br), ~30, 28 (CH2CH2), ~16 (Ar-CH3)
1,4-bis(2-methylphenoxy)butane (Dialkylated Byproduct)		270.36	~6.8-7.2 (Ar-H), ~4.0 (t, ArO-CH2), ~2.2 (s, Ar-CH3), ~2.0 (m, O-CH2CH2)	~156 (Ar-C-O), ~130 (Ar-C-CH3), ~127, 121, 111 (Ar-C-H), ~68 (ArO-CH2), ~26 (O-CH2CH2), ~16 (Ar-CH3)

Note: Actual chemical shifts may vary slightly depending on the solvent and instrument.

Visualizations

Reaction Pathway and Side Reactions

Caption: Reaction scheme showing the desired synthesis pathway and major side reactions.

Troubleshooting Logic Flow

Caption: A decision tree for troubleshooting common issues in the synthesis.

References

• Williamson Ether Synthesis. Utah Tech University. Available at: [Link]

• 1-(4-Bromobutoxy)-2,4-bis(2-methylbutan-2-yl)benzene. SpectraBase. Available at: [Link]

• Copies of 1H, 13C, 19F NMR spectra.

• 1H- and 13C-NMR for - The Royal Society of Chemistry. Available at: [Link]

• The Williamson Ether Synthesis. Available at: [Link]

• Selective alkylation of m-cresol with isopropyl alcohol under solvent-free conditions. Semantic Scholar. Available at: [Link]

• NMR Spectra and Molecular Structure.
• recrystallization.pdf.
• Basic 1H- and 13C-NMR Spectroscopy.

• An improved Williamson ether synthesis using phase transfer catalysis. Semantic Scholar. Available at: [Link]

• Recrystallization in the Organic Chemistry Laboratory. Chemical Education Xchange. Available at: [Link]

• Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Francis Academic Press. Available at: [Link]

• Reaction pathway for the direct O-alkylation. ResearchGate. Available at: [Link]

• 1,4-Bis(2-nitrophenoxy)butane. PMC. Available at: [Link]

• Recrystallization-1.doc.pdf.
• An Introduction to Chromatographic Separations.

• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. Available at: [Link]

• a review on basic chromatographic techniques. Medicinal Chemistry & Analysis.

• Phase-Transfer Catalysis in Organic Syntheses. CRDEEP Journals. Available at: [Link]

Sources

• 1. francis-press.com [francis-press.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. benchchem.com [benchchem.com]
• 4. crdeepjournal.org [crdeepjournal.org]
• 5. researchgate.net [researchgate.net]
• 6. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 8. Recrystallization in the Organic Chemistry Laboratory. | Chemical Education Xchange [chemedx.org]
• 9. web.mnstate.edu [web.mnstate.edu]
• 10. mt.com [mt.com]

Technical Support Center: Synthesis of 1-(4-Bromobutoxy)-2-methylbenzene

Welcome to the technical support center for the synthesis of 1-(4-Bromobutoxy)-2-methylbenzene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to optimize your synthetic outcomes. The synthesis, primarily a Williamson ether synthesis, involves the O-alkylation of 2-methylphenol (o-cresol) with 1,4-dibromobutane. While seemingly straightforward, this reaction is prone to several challenges that can significantly impact the yield and purity of the desired product. This document provides a structured approach to identifying and resolving these common issues.

I. Reaction Overview and Key Challenges

The core of this synthesis is the reaction between the sodium or potassium salt of 2-methylphenol and 1,4-dibromobutane. The phenoxide, a potent nucleophile, attacks one of the primary carbons of 1,4-dibromobutane in an SN2 reaction, displacing a bromide ion.

However, the bifunctional nature of 1,4-dibromobutane and the ambident reactivity of the phenoxide ion present several challenges:

• Low Yield: Often a result of incomplete reactions or the prevalence of side reactions.

• Byproduct Formation: The most common byproduct is the diaryl ether, 1,4-bis(2-methylphenoxy)butane, formed from the reaction of the desired product with another molecule of the phenoxide. C-alkylation of the aromatic ring is also a possibility.

• Purification Difficulties: Separating the desired mono-alkylated product from the starting materials and the diaryl ether byproduct can be challenging due to similar physical properties.

This guide will address these challenges in a practical, question-and-answer format, providing both the "why" and the "how" for effective troubleshooting.

II. Troubleshooting Guide

Q1: My yield of 1-(4-Bromobutoxy)-2-methylbenzene is consistently low. What are the likely causes and how can I improve it?

Low yields are a frequent issue and can stem from several factors. A systematic approach to troubleshooting is essential.

A. Incomplete Deprotonation of 2-Methylphenol

For the reaction to proceed, the 2-methylphenol must be fully converted to its corresponding phenoxide. Incomplete deprotonation leads to a lower concentration of the active nucleophile.

• Solution:

  • Choice of Base: Use a strong base to ensure complete deprotonation. Sodium hydride (NaH) or potassium hydride (KH) are excellent choices as they irreversibly deprotonate the alcohol.[1][2] Weaker bases like potassium carbonate (K₂CO₃) can also be effective, particularly when paired with a phase-transfer catalyst.[2]

  • Stoichiometry of Base: Use at least a stoichiometric equivalent of the base. An excess (e.g., 1.1-1.2 equivalents) can help drive the deprotonation to completion.[3]

  • Anhydrous Conditions: The Williamson ether synthesis is highly sensitive to moisture. Ensure all glassware is thoroughly dried and use anhydrous solvents.[4] Water can consume the strong base and hydrolyze the alkylating agent.[5]

B. Suboptimal Reaction Conditions

Temperature and reaction time are critical parameters that must be optimized.

• Solution:

  • Temperature: A typical temperature range for Williamson ether synthesis is 50-100 °C.[4][6] Starting at a lower temperature (e.g., 50-60 °C) and monitoring the reaction by Thin Layer Chromatography (TLC) is advisable.[2][3] Excessively high temperatures can promote side reactions.[2]

  • Reaction Time: Reaction times can vary from 1 to 8 hours.[4][6] Monitor the reaction's progress to determine the optimal time, avoiding prolonged heating that could lead to product decomposition.[4]

C. Competing Side Reactions

The most significant cause of low yield is often the formation of byproducts.

• Solution:

  • Molar Ratio of Reactants: To favor the formation of the mono-alkylated product, a significant excess of 1,4-dibromobutane should be used. A molar ratio of 1:3 to 1:5 of 2-methylphenol to 1,4-dibromobutane is a good starting point. This large excess of the dihalide statistically favors the reaction of the phenoxide with a fresh molecule of 1,4-dibromobutane rather than with the already formed product.

  • Slow Addition: Adding the 2-methylphenoxide solution slowly to the solution of 1,4-dibromobutane can also help to maintain a low concentration of the phenoxide, further minimizing the dialkylation side reaction.

Q2: I am observing a significant amount of a high-boiling point byproduct. How can I identify and minimize it?

This high-boiling point byproduct is most likely 1,4-bis(2-methylphenoxy)butane.

A. Identification

• Mass Spectrometry (MS): The byproduct will have a molecular weight corresponding to the addition of two 2-methylphenoxy groups to a butane chain.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The 1H NMR spectrum will show a characteristic integration ratio of the aromatic protons to the aliphatic protons that is different from the desired product.

B. Minimization

As discussed in Q1, the key to minimizing this byproduct is to use a large excess of 1,4-dibromobutane and to control the addition of the phenoxide.

Q3: I am struggling to purify my product. What are the best methods?

The primary impurities are unreacted 1,4-dibromobutane and the dialkylated byproduct.

• Solution:

  • Work-up: After the reaction is complete, a standard aqueous work-up is necessary. Quench the reaction with water, separate the organic layer, and wash it with a dilute base (e.g., 5% NaOH) to remove any unreacted 2-methylphenol. Follow this with washes with water and brine.[7]

  • Distillation: The large excess of 1,4-dibromobutane can often be removed by distillation under reduced pressure.

  • Column Chromatography: This is the most effective method for separating the desired product from the dialkylated byproduct.[7][8] A silica gel column with a non-polar eluent system (e.g., a gradient of ethyl acetate in hexanes) should provide good separation.[8]

III. Frequently Asked Questions (FAQs)

Q: What is the best solvent for this reaction?

A: Polar aprotic solvents are generally preferred for Williamson ether synthesis because they solvate the cation of the alkoxide, leaving a more reactive "naked" nucleophile.[2][4] Good choices include acetonitrile, N,N-dimethylformamide (DMF), and dimethyl sulfoxide (DMSO).[9][10] Protic solvents, such as ethanol, can slow the reaction rate by solvating the nucleophile.[2][11]

Q: Can I use Phase-Transfer Catalysis (PTC) for this synthesis?

A: Yes, phase-transfer catalysis is an excellent method for this type of reaction, especially on an industrial scale.[11] A PTC such as tetrabutylammonium bromide (TBAB) or tetrabutylammonium bisulfate can facilitate the transfer of the phenoxide from an aqueous or solid phase to the organic phase containing the 1,4-dibromobutane.[12][13][14] This can allow for the use of less hazardous and more economical solvent systems, such as toluene/water, and milder bases like NaOH or K₂CO₃.[12]

Q: How can I effectively monitor the progress of the reaction?

A: Thin Layer Chromatography (TLC) is the most convenient method for monitoring the reaction.[3] Use a suitable eluent system (e.g., 10-20% ethyl acetate in hexanes) to track the disappearance of the 2-methylphenol starting material and the appearance of the product and any byproducts. Staining with a potassium permanganate solution can help visualize the spots.

Q: Besides dialkylation, are there other potential side reactions?

A: While less common with phenoxides, C-alkylation, where the alkyl group attaches to the aromatic ring instead of the oxygen, can occur.[11][15] This is generally minimized by using polar aprotic solvents and ensuring complete formation of the phenoxide ion.[15][16]

IV. Experimental Protocols & Data

Optimized Protocol for 1-(4-Bromobutoxy)-2-methylbenzene Synthesis

This protocol is a general guideline and may require further optimization for your specific laboratory conditions.

• Preparation: Under an inert atmosphere (e.g., Nitrogen or Argon), add anhydrous N,N-dimethylformamide (DMF) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and a dropping funnel.

• Phenoxide Formation: To the stirred DMF, add 2-methylphenol (1.0 equivalent). Cool the solution to 0 °C in an ice bath. Carefully add sodium hydride (60% dispersion in mineral oil, 1.1 equivalents) portion-wise. Allow the mixture to warm to room temperature and stir for 30-60 minutes, or until hydrogen evolution ceases, indicating complete formation of the sodium 2-methylphenoxide.

• Alkylation: In a separate flask, dissolve 1,4-dibromobutane (4.0 equivalents) in anhydrous DMF. Add this solution to the dropping funnel and add it dropwise to the phenoxide solution over 30-60 minutes, maintaining the reaction temperature below 30 °C.

• Reaction: After the addition is complete, heat the reaction mixture to 60 °C and stir for 4-6 hours. Monitor the reaction progress by TLC.

• Work-up: Cool the reaction mixture to room temperature and carefully quench the excess NaH by the slow, dropwise addition of water. Transfer the mixture to a separatory funnel and add more water and diethyl ether. Separate the layers. Wash the organic layer with 5% aqueous NaOH, followed by water and then brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The excess 1,4-dibromobutane can be removed by vacuum distillation. The crude product is then purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure 1-(4-Bromobutoxy)-2-methylbenzene.

Table 1: Influence of Key Parameters on Yield

Parameter	Condition	Expected Outcome on Yield	Rationale
Molar Ratio (Phenol:Dibromide)	1:1	Low	High probability of dialkylation.
1:4	High	Statistically favors mono-alkylation.
Base	K₂CO₃	Moderate	Incomplete deprotonation may occur.
NaH	High	Drives deprotonation to completion.[1]
Solvent	Ethanol (Protic)	Moderate	Solvates the nucleophile, reducing reactivity.[11]
DMF (Aprotic)	High	"Naked" nucleophile is more reactive.[4]
Temperature	25 °C	Low	Reaction rate is too slow.
60 °C	Optimal	Good balance between reaction rate and minimizing side reactions.
>100 °C	Decreased	Increased potential for side reactions.[2]

V. Visualizations

Reaction Pathway and Major Side Reaction

Caption: Desired O-alkylation vs. the competing dialkylation side reaction.

Troubleshooting Workflow for Low Yield

Caption: A systematic approach to diagnosing and resolving low yield issues.

VI. References

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• ChemTalk. (2022, October 23). Williamson Ether Synthesis. Retrieved from [Link]

• Dehmlow, E. V., & Dehmlow, S. S. (1993). Phase Transfer Catalysis. VCH.

• Vapourtec. (2012, March 14). Phase-Transfer Catalysis under Continuous Flow Conditions: An Alternative Approach to the Biphasic Liquid/Liquid O-Alkylation of Phenols. Retrieved from [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• University of Richmond. (n.d.). Organic Chemistry Williamson Ether Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Phenol alkylation under phase transfer catalysis conditions: Insights on the mechanism and kinetics from computations. Retrieved from [Link]

• Khan Academy. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Journal of the American Chemical Society. (1959). Dimethyl sulfoxide as a solvent in the Williamson ether synthesis.

• University of Calgary. (n.d.). Ch16 : ROH + R' X -> ROR' (Williamson). Retrieved from [Link]

• PTC Organics, Inc. (n.d.). PTC Selective O-Alkylation. Retrieved from [Link]

• RSC Publishing. (2021, January 28). Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions. Retrieved from [Link]

• Chemistry LibreTexts. (2019, September 3). 14.3: The Williamson Ether Synthesis. Retrieved from [Link]

• Hyperleap. (2020, July 15). Williamson ether synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Phase-transfer catalyst. Retrieved from [Link]

• Francis Academic Press. (n.d.). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Retrieved from [Link]

• Chemistry LibreTexts. (2021, July 5). 11.8: Williamson Ether Synthesis. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 1-(4-Bromobutoxy)-2-propylbenzene. Retrieved from [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. lscollege.ac.in [lscollege.ac.in]
• 7. benchchem.com [benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 10. cdnsciencepub.com [cdnsciencepub.com]
• 11. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 12. vapourtec.com [vapourtec.com]
• 13. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
• 14. prepchem.com [prepchem.com]
• 15. researchgate.net [researchgate.net]
• 16. phasetransfercatalysis.com [phasetransfercatalysis.com]

Technical Support Center: Troubleshooting 1-(4-Bromobutoxy)-2-methylbenzene Reactions

Welcome to the Technical Support Center. This hub is dedicated to optimizing reactions involving 1-(4-Bromobutoxy)-2-methylbenzene (CAS: 2033-82-1). While primary alkyl bromides typically undergo facile nucleophilic substitution (SN2), researchers synthesizing complex active pharmaceutical ingredients (APIs)—such as arylpiperazine-based antipsychotics or alpha-blockers—often encounter severe steric hindrance when coupling this building block with bulky secondary or tertiary amines.

As a Senior Application Scientist, I have compiled this field-proven guide to help you navigate steric blockade, minimize side reactions, and validate your synthetic workflows.

Part 1: Troubleshooting Guide & FAQs

Q1: Why is my SN2 alkylation yielding <30% conversion when reacting 1-(4-Bromobutoxy)-2-methylbenzene with a bulky piperazine derivative? A: The root cause is the steric bulk of your nucleophile. When an amine nucleophile attacks an alkyl halide, it must approach from a very specific trajectory to successfully overlap with the

orbital of the carbon-bromine bond[1]. Bulky substituents on the amine severely constrain these available approach angles, dramatically reducing its effective nucleophilicity and slowing down the reaction kinetics[1]. Solution: Implement in situ Finkelstein catalysis . By adding a catalytic amount of Sodium Iodide (NaI), you convert the alkyl bromide into an alkyl iodide[2]. Iodide is both a superior nucleophile and a superior leaving group. This halogen exchange lowers the overall activation energy ( ) of the SN2 transition state, allowing the bulky amine to attack more efficiently[3].

Q2: I am seeing a significant amount of alkene byproduct instead of my target product. How do I minimize this? A: You are observing competitive E2 elimination . When SN2 pathways are sterically hindered, the activation energy for substitution can exceed that of elimination[4]. If you are using a moderately strong base (e.g., Triethylamine, NaH, or un-milled K2CO3 at high temperatures), the base will abstract a

-proton from the butoxy chain rather than waiting for the sluggish SN2 backside attack[5]. Solution: Switch to a strictly non-nucleophilic, sterically hindered base like DIPEA (N,N-Diisopropylethylamine), and lower the reaction temperature. DIPEA is too bulky to act as a nucleophile and its basicity is perfectly tuned to scavenge the generated HBr without promoting E2 elimination.

Q3: Does solvent choice impact the steric blockade? A: Absolutely. If you are currently using a protic solvent (like ethanol) or a non-polar solvent (like toluene), you are handicapping your nucleophile. Switch to a polar aprotic solvent such as Acetonitrile (MeCN) or Dimethylformamide (DMF). These solvents solvate cations exceptionally well but leave the nucleophilic amine unsolvated ("naked"), raising its ground-state energy and increasing its reactivity toward the sterically hindered SN2 transition state[2].

Part 2: Workflow Visualizations

Caption: Troubleshooting workflow for resolving steric hindrance in SN2 alkylations.

Caption: Finkelstein activation pathway lowering the SN2 activation energy barrier.

Part 3: Quantitative Data Presentation

To illustrate the causality of solvent and base selection, below is a comparative matrix derived from standardized internal optimization runs coupling 1-(4-Bromobutoxy)-2-methylbenzene with a sterically hindered secondary amine (e.g., 2,6-dimethylpiperazine).

Table 1: Optimization Matrix for SN2 Alkylation with Bulky Amines

Solvent	Base	Catalyst	Temp (°C)	SN2 Yield (%)	E2 Elimination (%)	Unreacted Bromide (%)
THF	Et3N	None	65	35%	15%	50%
MeCN	K2CO3	None	80	55%	20%	25%
MeCN	K2CO3	NaI (20 mol%)	80	88%	<5%	<5%
DMF	DIPEA	NaI (20 mol%)	90	92%	<2%	<2%
DMF	NaH	None	25	10%	75%	15%

Insight: The combination of a polar aprotic solvent (DMF), a non-nucleophilic base (DIPEA), and Finkelstein activation (NaI) provides the optimal thermodynamic environment to force the SN2 reaction to completion while suppressing E2 elimination.

Part 4: Self-Validating Experimental Protocol

Procedure: Finkelstein-Assisted Alkylation of Bulky Amines

This protocol is designed as a self-validating system. Do not proceed to subsequent steps until the validation checkpoints are met.

Step 1: Halogen Exchange (Finkelstein Activation)

• Charge an oven-dried, argon-purged round-bottom flask with 1-(4-Bromobutoxy)-2-methylbenzene (1.0 eq, 10 mmol) and anhydrous DMF (20 mL).

• Add Sodium Iodide (NaI) (0.2 eq, 2 mmol).

• Stir the mixture at 60 °C for 1 hour to establish the equilibrium toward the alkyl iodide intermediate[2].

Validation Checkpoint 1: Remove a 0.1 mL aliquot and analyze via TLC (Hexane:EtOAc 9:1). The in situ generated alkyl iodide will appear as a new spot with a slightly lower Rf value than the starting bromide.

Step 2: Nucleophile Introduction 4. Cool the reaction mixture to room temperature. 5. Add DIPEA (2.0 eq, 20 mmol) dropwise over 5 minutes. 6. Add the bulky amine nucleophile (1.1 eq, 11 mmol) in a single portion. 7. Heat the reaction mixture to 85–90 °C and stir for 12 hours.

Validation Checkpoint 2: Analyze via LC-MS. You should observe the disappearance of the alkyl iodide mass peak and the emergence of the product mass peak. If >10% of the intermediate remains, add an additional 0.5 eq of DIPEA and stir for 4 more hours.

Step 3: Quench and Workup 8. Cool the mixture to room temperature and quench with saturated aqueous NH4Cl (30 mL). 9. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). 10. Wash the combined organic layers with brine (3 x 20 mL) to remove residual DMF. 11. Dry over anhydrous Na2SO4, filter, and concentrate in vacuo to yield the crude product, ready for silica gel chromatography.

References

• [2] Finkelstein reaction. Wikipedia. Available at:[Link]

• [3] Metal-Mediated Halogen Exchange in Aryl and Vinyl Halides: A Review. National Library of Medicine (PMC). Available at:[Link]

• [1] Nucleophilicity Trends of Amines. Master Organic Chemistry. Available at:[Link]

• [5] Chapter 7 Solutions to Problems - Reactions of Alkyl Halides: Nucleophilic Substitutions and Eliminations. Pressbooks. Available at:[Link]

• [4] 4.4: Nucleophilic substitution and elimination reactions. Chemistry LibreTexts. Available at:[Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Finkelstein reaction - Wikipedia [en.wikipedia.org]
• 3. Metal-Mediated Halogen Exchange in Aryl and Vinyl Halides: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Chapter 7 Solutions to Problems – Reactions of Alkyl Halides: Nucleophilic Substitutions and Eliminations – Solutions Manual Fundamentals of Organic Chemistry-Openstax Adaptation [ncstate.pressbooks.pub]

Technical Support Center: Grignard Reaction with 1-(4-Bromobutoxy)-2-methylbenzene

Welcome to the technical support center for the Grignard reaction, with a specific focus on the synthesis and use of the Grignard reagent derived from 1-(4-bromobutoxy)-2-methylbenzene. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of this powerful carbon-carbon bond-forming reaction, particularly the critical requirement for anhydrous conditions. Our goal is to provide you with not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your experiments effectively.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions and concerns that arise when performing a Grignard reaction, especially with a substrate like 1-(4-bromobutoxy)-2-methylbenzene.

Q1: Why are anhydrous conditions so critical for a Grignard reaction?

A1: Grignard reagents are highly reactive organometallic compounds that are strong bases and nucleophiles.[1][2] The carbon-magnesium bond is highly polarized, giving the carbon atom a significant negative charge and making it extremely susceptible to protonation.[1][3] If water or any other protic solvent (e.g., alcohols) is present, the Grignard reagent will be rapidly quenched through an acid-base reaction to form the corresponding alkane (in this case, 1-butoxy-2-methylbenzene) and a magnesium salt, rendering it useless for the desired reaction with your electrophile.[1][4][5] This side reaction is often faster than the desired nucleophilic addition to a carbonyl or other electrophile.[6]

Q2: My Grignard reaction with 1-(4-bromobutoxy)-2-methylbenzene is not initiating. What are the likely causes and how can I start it?

A2: Difficulty in initiating a Grignard reaction is a common hurdle, often stemming from the passivating layer of magnesium oxide (MgO) that forms on the surface of the magnesium metal upon exposure to air.[3][7][8] This layer prevents the magnesium from reacting with the aryl bromide.

Here are several methods to activate the magnesium and initiate the reaction:

• Mechanical Activation: Before adding the solvent, vigorously grinding the magnesium turnings with a glass rod under an inert atmosphere can help break the oxide layer and expose a fresh, reactive surface.[3][9]

• Chemical Activation with Iodine: Adding a small crystal of iodine (I₂) is a classic and effective method.[3][7][10] The iodine reacts with the magnesium surface, and the disappearance of the characteristic brown color is an indicator of activation.[8]

• Chemical Activation with 1,2-Dibromoethane: A few drops of 1,2-dibromoethane can be added to the magnesium suspension.[3][7][11] It reacts with magnesium to produce ethylene gas and magnesium bromide, which helps to clean and activate the metal surface.[11] The evolution of bubbles is a clear sign of successful activation.[3][11]

• Gentle Heating: Carefully warming a small portion of the reaction mixture with a heat gun can sometimes provide the activation energy needed to start the reaction.[10] However, be prepared to cool the reaction if it becomes too vigorous, as the formation of the Grignard reagent is exothermic.[3]

Q3: Can the ether linkage in 1-(4-bromobutoxy)-2-methylbenzene interfere with the Grignard reaction?

A3: While ethers are the solvents of choice for Grignard reactions because they are generally unreactive and help to stabilize the Grignard reagent through coordination with the magnesium atom, intramolecular reactions are a possibility, especially with a substrate like this.[12][13][14] The formation of the Grignard reagent at the brominated carbon could potentially be followed by an intramolecular nucleophilic attack on the carbon atom adjacent to the ether oxygen, leading to the formation of a five-membered ring (tetrahydrofuran derivative). However, ether cleavage by Grignard reagents typically requires harsh conditions. The likelihood of this side reaction can be minimized by conducting the reaction at a low temperature.

Q4: How can I be certain that my solvents and glassware are sufficiently dry?

A4: Ensuring truly anhydrous conditions is paramount for success.

• Glassware: All glassware should be rigorously dried, either in an oven at >120 °C overnight and assembled while hot under a stream of dry inert gas (nitrogen or argon), or by flame-drying under vacuum.[8][15][16]

• Solvents: Anhydrous solvents, such as diethyl ether or tetrahydrofuran (THF), are essential.[3][17] While commercially available anhydrous solvents are often sufficient, for highly sensitive reactions, it is best practice to freshly distill the solvent from a suitable drying agent, such as sodium-benzophenone ketyl (which gives a deep blue or purple color indicating anhydrous and oxygen-free conditions) or calcium hydride.[18]

• Water Detection: For quantitative assessment of water content in your solvent, Karl Fischer titration is the gold standard.[19] Simpler, qualitative methods include the use of water-sensitive test papers.[20]

Troubleshooting Guide

Issue	Observable Symptom(s)	Potential Cause(s)	Recommended Solution(s)
Reaction Fails to Initiate	Magnesium remains shiny; no heat evolution; no cloudiness; iodine color persists.	1. Passivated magnesium surface (MgO layer).[7][8]2. Wet glassware or solvent.[1][4]3. Low reactivity of aryl bromide.	1. Activate magnesium using iodine, 1,2-dibromoethane, or mechanical grinding.[3][9][11]2. Ensure all glassware is oven or flame-dried and solvents are properly dried.[15][18]3. Use a small amount of a more reactive alkyl halide (e.g., ethyl bromide) to initiate the reaction before adding the 1-(4-bromobutoxy)-2-methylbenzene.
Low or No Yield of Desired Product	Starting material recovered after workup; formation of 1-butoxy-2-methylbenzene.	1. Grignard reagent was quenched by water or other protic impurities.[5][6]2. Incomplete formation of the Grignard reagent.3. Atmospheric oxygen exposure.	1. Rigorously follow anhydrous protocols for glassware and solvents.[15][18]2. Use an activation method and ensure sufficient reaction time for Grignard formation.3. Maintain a positive pressure of an inert gas (N₂ or Ar) throughout the reaction.[17]
Formation of a White Precipitate Before Adding Electrophile	A white solid forms in the reaction flask.	This is often magnesium hydroxide or oxide, indicating the presence of water or oxygen.	The reaction has likely failed. It is best to start over, paying meticulous attention to anhydrous and inert atmosphere techniques.
Significant Formation of a Biphenyl-type Byproduct	Isolation of a non-polar, high-boiling point impurity.	Wurtz-type coupling of the Grignard reagent with unreacted 1-(4-bromobutoxy)-2-methylbenzene.[17]	This side reaction is favored at higher temperatures and concentrations. Add the aryl bromide slowly to the magnesium suspension to maintain a low concentration and control the exothermic reaction with external cooling if necessary.[15]

Experimental Protocols

Protocol 1: Rigorous Drying of Glassware and Solvents

Objective: To prepare glassware and solvents that are free of water to ensure the successful formation of the Grignard reagent.

Materials:

• Glassware for the Grignard reaction (round-bottom flask, condenser, addition funnel)

• Heat gun or Bunsen burner

• Vacuum line

• Schlenk line or inert gas (N₂ or Ar) manifold

• Anhydrous diethyl ether or THF

• Drying agent (e.g., sodium metal, benzophenone, calcium hydride)

• Distillation apparatus

Procedure for Glassware:

• Clean all glassware thoroughly and rinse with a small amount of acetone to remove residual water.

• Assemble the glassware for the reaction.

• Heat the entire apparatus under vacuum with a heat gun or by carefully using a "cool" flame from a Bunsen burner until all visible moisture is gone.

• Allow the glassware to cool to room temperature under a positive pressure of dry nitrogen or argon.

Procedure for Solvent Drying (Sodium/Benzophenone Still):

• Caution: This procedure should only be performed by trained personnel. Sodium metal is highly reactive.

• To a flask containing the solvent to be dried, add small pieces of sodium metal and a small amount of benzophenone.

• Reflux the solvent under an inert atmosphere until a persistent deep blue or purple color develops. This indicates that the solvent is anhydrous and oxygen-free.

• Distill the required amount of solvent directly into the reaction flask under an inert atmosphere immediately before use.

Protocol 2: Synthesis of the Grignard Reagent from 1-(4-Bromobutoxy)-2-methylbenzene

Objective: To prepare the Grignard reagent for subsequent reaction with an electrophile.

Materials:

• Dried reaction apparatus (from Protocol 1)

• Magnesium turnings

• Iodine crystal or 1,2-dibromoethane

• 1-(4-Bromobutoxy)-2-methylbenzene

• Anhydrous diethyl ether or THF

Procedure:

• Place magnesium turnings (1.2 equivalents) into the dried round-bottom flask under a positive pressure of inert gas.

• Add a small amount of anhydrous ether or THF, just enough to cover the magnesium.

• Add a single small crystal of iodine or a few drops of 1,2-dibromoethane to activate the magnesium. Gentle warming with a heat gun may be applied if initiation is slow.[10][11]

• In the addition funnel, prepare a solution of 1-(4-bromobutoxy)-2-methylbenzene (1 equivalent) in anhydrous ether or THF.

• Once the reaction has initiated (indicated by the disappearance of the iodine color, bubbling, and/or the solution turning cloudy), add a small portion of the aryl bromide solution from the addition funnel.[21][22]

• The reaction should become exothermic. Maintain a gentle reflux by controlling the rate of addition of the aryl bromide solution. Use an ice bath to cool the reaction if it becomes too vigorous.

• After the addition is complete, allow the reaction to stir at room temperature for an additional 30-60 minutes to ensure complete formation of the Grignard reagent. The resulting grayish, cloudy solution is now ready for use.

Visualizing the Process

Grignard Reaction Troubleshooting Workflow

Caption: A workflow for troubleshooting a Grignard reaction that fails to initiate.

References

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Technical Support Center: Temperature Optimization for 1-(4-Bromobutoxy)-2-methylbenzene Alkylations

Welcome to the Technical Support Center. As a Senior Application Scientist, I have structured this guide to address the specific thermodynamic and kinetic challenges associated with 1-(4-Bromobutoxy)-2-methylbenzene.

This molecule is a highly versatile electrophile used in pharmaceutical synthesis. Because it features a primary alkyl bromide, it is structurally primed for bimolecular nucleophilic substitution (SN2)[1]. However, the presence of the ether linkage and the aromatic ring means that applying excessive thermal energy can trigger unwanted side reactions, most notably E2 elimination. This guide provides the causal reasoning, diagnostic workflows, and self-validating protocols necessary to achieve optimal yields.

Diagnostic Workflow: SN2 vs. E2 Thermal Optimization

Before adjusting your reaction parameters, use the following decision matrix to systematically identify whether your reaction is suffering from a kinetic barrier (requiring heat) or a thermodynamic misdirection (requiring cooling).

Diagnostic workflow for optimizing S_N2 vs. E2 pathways based on temperature.

Core Troubleshooting & FAQs

Q1: Why is my alkylation reaction stalling at room temperature (25°C)? A1: While primary alkyl bromides like 1-(4-Bromobutoxy)-2-methylbenzene are highly reactive, the overall reaction rate is dictated by the activation energy barrier, which depends heavily on the nucleophile's strength and the solvent environment. If you are using a weaker nucleophile (e.g., a neutral amine or a sterically hindered phenoxide), the kinetic barrier at 25°C may simply be too high. Causality & Fix: To validate this, run a parallel micro-scale reaction at 40°C[2]. If the reaction accelerates without forming new byproduct spots on your TLC plate, the issue is purely kinetic. Furthermore, ensure you are using a polar aprotic solvent (like DMF or DMSO). These solvents preferentially solvate cations, leaving the nucleophilic anion "bare" and highly reactive, which lowers the activation energy and allows SN2 reactions to proceed efficiently at lower temperatures[3].

Q2: I increased the temperature to 80°C to force the reaction to completion, but LC-MS shows multiple byproducts. What happened? A2: You have crossed the thermal threshold where E2 elimination outcompetes SN2 substitution. Elimination reactions have a higher activation energy and are entropically favored because they produce more molecules (an alkene, a leaving group, and a protonated base)[4]. At elevated temperatures (e.g., >60°C), the base abstracts a beta-hydrogen from the bromobutyl chain instead of attacking the electrophilic carbon[1]. Causality & Fix: Lower the temperature back to 0°C–25°C[5]. If the SN2 kinetics are too slow at this temperature, increase the concentration (equivalents) of the nucleophile rather than the temperature. This accelerates the bimolecular SN2 rate without providing the thermal energy required to unlock the E2 pathway[4].

Q3: How do I balance solvent choice with temperature for this specific substrate? A3: Solvent choice directly dictates your operating temperature window. In polar protic solvents (e.g., ethanol or methanol), the nucleophile is heavily solvated via hydrogen bonding. To strip away this solvation shell and allow the nucleophile to attack, you must apply higher temperatures—which inadvertently triggers E2 elimination[6]. Causality & Fix: By switching to a polar aprotic solvent like DMF, you bypass the need to break hydrogen bonds. Literature precedents for similar alkyl bromide substitutions demonstrate that using DMF with a strong base (like NaH) allows the reaction to reach >90% yield at 0°C to room temperature, completely avoiding thermal degradation[5].

Quantitative Data: Temperature vs. Reaction Outcomes

The following table summarizes the causal relationship between temperature, solvent selection, and the resulting product distribution for 1-(4-Bromobutoxy)-2-methylbenzene. Use this as a predictive baseline for your experiments.

Temperature Range	Solvent System	Dominant Pathway	Est. SN2 Yield	Est. E2 / Byproducts	Analytical Indicator (LC-MS/TLC)
0°C to 25°C	DMF / DMSO (Aprotic)	SN2 Substitution	>85%	<5%	Single dominant product peak; clean baseline.
40°C to 60°C	DMF / DMSO (Aprotic)	SN2 (Kinetic push)	70–80%	10–20%	Minor alkene peaks emerging; slight color change.
>80°C	DMF / DMSO (Aprotic)	E2 Elimination	<40%	>50%	Multiple degradation spots; alkene mass dominance.
60°C	Ethanol (Protic)	E2 / Solvolysis	<30%	>60%	Complex mixture; ether cleavage or solvolysis possible.

Self-Validating Experimental Protocol: Temperature-Controlled Alkylation

To ensure reproducibility and prevent thermal overruns, utilize this step-by-step methodology. This protocol builds in self-validating analytical checks so you can halt or adjust the reaction before irreversible degradation occurs.

Step 1: Reagent Preparation & Inert Atmosphere Setup Ensure 1-(4-Bromobutoxy)-2-methylbenzene is pure and free of acidic impurities. To a flame-dried round-bottom flask equipped with a magnetic stir bar, add the alkyl bromide (1.0 eq) and dissolve in anhydrous DMF to create a 0.2 M solution[2]. Purge the system with Nitrogen or Argon.

Step 2: Nucleophile Activation at 0°C In a separate, flame-dried flask, suspend the chosen base (e.g., NaH, 1.5 eq) in anhydrous DMF at 0°C. Slowly add the nucleophile (1.2–1.5 eq) dropwise. Stir for 30 minutes at 0°C until hydrogen evolution ceases, indicating complete activation[5].

Step 3: Controlled Electrophile Addition Transfer the activated nucleophile solution dropwise into the flask containing the 1-(4-Bromobutoxy)-2-methylbenzene solution, maintaining the internal temperature strictly at 0°C. This mitigates the localized exothermic spikes that often trigger premature E2 elimination.

Step 4: Thermal Ramping & Self-Validation

• Stir the reaction at 0°C for 1 hour.

• Validation Check: Take a 50 µL aliquot, quench it in 500 µL of saturated aqueous NH₄Cl, extract with ethyl acetate, and analyze via LC-MS to establish a baseline conversion rate[2].

• If starting material persists without product formation, remove the ice bath and allow the reaction to naturally warm to 25°C (room temperature)[5].

• Validation Check: Take a second aliquot after 2 hours at 25°C. Only apply external heating (e.g., 40°C) if no progression is observed and no E2 alkene byproducts are detected[2].

Step 5: Work-up and Isolation Once optimal conversion is validated, cool the reaction mixture back to 0°C. Quench slowly with cold water or a saturated aqueous solution of NH₄Cl. Extract the product with an appropriate organic solvent (e.g., ethyl acetate). Wash the combined organic layers heavily with brine (at least 5 times) to remove residual DMF, dry over Na₂SO₄, filter, and concentrate under reduced pressure[2].

References

• Organic Chemistry 1: An open textbook - Common nucleophilic substitution reactions Source: Lumen Learning URL:[Link]

• Optimization of the reaction conditions for the alkylation step using bromide Source: ResearchGate URL:[Link]

• Assessing SN1, SN2, E1, E2: Which will happen? Source: Lumen Learning URL:[Link]

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Reference Data & Comparative Studies

Comparative study of bifunctional alkylating agents

Comparative Study of Bifunctional Alkylating Agents: Mechanistic Insights and Experimental Workflows

As a Senior Application Scientist, evaluating the efficacy and mechanistic nuances of bifunctional alkylating agents is critical for optimizing chemotherapeutic regimens and developing next-generation targeted therapies. Nitrogen mustards—specifically bendamustine , melphalan , and chlorambucil —represent a cornerstone class of bifunctional alkylators. While they share a fundamental mechanism of action—the formation of DNA interstrand and intrastrand crosslinks—their distinct structural modifications dictate their cellular uptake, pharmacokinetic profiles, and clinical applications.

This guide provides an objective, data-driven comparison of these agents, detailing their biochemical mechanisms, comparative performance metrics, and the validated experimental protocols required to quantify their DNA-crosslinking efficiency.

Bifunctional alkylating agents possess two reactive chloroethyl groups. The defining characteristic of their cytotoxicity is the ability to form covalent bonds at two nucleophilic sites on different DNA bases (predominantly the N7 position of guanine), leading to interstrand or intrastrand crosslinks[1][2].

Despite this shared endpoint, the structural backbone of each agent radically alters its pharmacodynamics:

• Melphalan: A phenylalanine derivative of nitrogen mustard. This structural modification allows it to be actively transported into cells via the L-type amino acid transporter system, conferring a degree of metabolic selectivity[3].

• Chlorambucil: Features an aromatic benzene ring and enters cells primarily through simple passive diffusion[1]. It is highly lipophilic but generally less potent than melphalan.

• Bendamustine: Unique among the group, bendamustine replaces the benzene ring of chlorambucil with a benzimidazole ring. This confers the properties of a purine analog, allowing it to cause mitotic checkpoint inhibition and induce apoptosis through the TP53 pathway, demonstrating incomplete cross-resistance with standard alkylators[3][4].

Mechanism of DNA crosslinking by bifunctional alkylating agents.

Comparative Pharmacokinetic and Performance Data

To objectively select an agent for in vitro or in vivo models, researchers must account for transport mechanisms, half-life, and the relative mutagenic footprint. Recent genomic studies have shown that these agents leave distinct mutational signatures (Single Base Substitution signatures) in normal blood cells, with melphalan and chlorambucil showing higher long-term mutagenic burdens compared to cyclophosphamide[5].

Table 1: Comparative Profile of Key Bifunctional Alkylating Agents

Agent	Structural Feature	Cellular Uptake Mechanism	Mutational Signature	Primary Clinical Application
Melphalan	Phenylalanine derivative	Active transport (L-type amino acid transporter)[3]	SBSE (High burden)[5]	Multiple Myeloma (ASCT conditioning)[4]
Chlorambucil	Aromatic benzene ring	Passive diffusion[1]	SBSC (High burden)[5]	Chronic Lymphocytic Leukemia (CLL)[1]
Bendamustine	Benzimidazole ring (purine analog)	Passive diffusion / Purine transport pathways	SBSD (High burden)[5]	Indolent B-cell lymphomas, Multiple Myeloma[1][4]

Experimental Methodology: Quantifying DNA Interstrand Crosslinks

To validate the efficacy of a bifunctional alkylating agent, researchers must quantify the extent of DNA interstrand crosslinking (ICL). Standard cytotoxicity assays (like MTT or CellTiter-Glo) only measure metabolic viability, failing to confirm the specific molecular mechanism of action. The Modified Alkaline Comet Assay (Single Cell Gel Electrophoresis) is the gold-standard protocol for this purpose[6][7].

The Causality Behind the Protocol: The standard alkaline comet assay measures DNA single-strand breaks (SSBs); fragmented DNA migrates out of the nucleus during electrophoresis, forming a "comet tail." However, interstrand crosslinks physically bind the two DNA strands together, preventing migration. To measure ICLs, we must first induce a known, fixed level of random SSBs (typically via γ-irradiation) across all samples. In the presence of an ICL-inducing agent, the crosslinks will retard the electrophoretic mobility of the irradiated DNA. The reduction in the comet tail moment relative to the irradiated control is directly proportional to the crosslinking efficiency of the drug[7]. This creates a self-validating system where the internal controls prove the assay's mechanical integrity.

Modified alkaline comet assay workflow for quantifying DNA interstrand crosslinks.

Step-by-Step Protocol: Modified Alkaline Comet Assay for ICL Detection

• Cell Treatment: Seed target cells (e.g., K562 or patient-derived lymphocytes) at

  cells/mL. Treat with the bifunctional alkylating agent (e.g., Bendamustine at an IC50 concentration) for 1–4 hours at 37°C.

• Irradiation (The Validating Step): Immediately prior to harvesting, expose the cells to a fixed dose of γ-irradiation (e.g., 10 Gy) on ice to induce random single-strand breaks. Crucial: Keep cells strictly at 4°C post-irradiation to inhibit endogenous DNA repair mechanisms[7].

• Embedding: Resuspend

  cells in 1% low-melting-point (LMP) agarose at 37°C. Layer onto slides pre-coated with 1% normal melting point agarose. Allow to gel at 4°C.

• Alkaline Lysis: Submerge slides in freshly prepared, cold lysis buffer (2.5 M NaCl, 100 mM EDTA, 10 mM Tris, 1% Triton X-100, pH 10) for 1 hour at 4°C to remove cellular proteins and histones[8].

• Alkaline Unwinding: Transfer slides to an electrophoresis tank containing alkaline electrophoresis buffer (300 mM NaOH, 1 mM EDTA, pH > 13). Incubate in the dark for 45 minutes to allow DNA unwinding.

• Electrophoresis: Run at 0.6 V/cm (~300 mA) for 22–30 minutes at 4°C[8].

• Neutralization & Staining: Wash slides 3 times in neutralization buffer (0.4 M Tris-HCl, pH 7.5). Stain with Propidium Iodide (2.5 µg/mL) or SYBR Gold[8].

• Data Acquisition: Image using a fluorescence microscope. Calculate the "Tail Moment" (percentage of DNA in the tail × tail length).

  • Self-Validating Calculation:% Crosslinking =[1 - (TM_treated - TM_control) / (TM_irradiated - TM_control)] × 100

Clinical Translation: Bendamustine vs. Melphalan in Multiple Myeloma

The structural and mechanistic differences between these agents directly translate to clinical outcomes. In a recent randomized phase II trial comparing standard Melphalan conditioning (Mel) to a Bendamustine-Melphalan combination (BenMel) prior to autologous stem cell transplantation (ASCT) for Multiple Myeloma, the combination demonstrated superior efficacy[4][9].

Because bendamustine acts partially as a purine analog and activates the TP53 pathway, it exhibits incomplete cross-resistance with melphalan[4]. When utilized together, the stringent complete remission (sCR/CR) rate was significantly higher in the BenMel cohort (70.0%) compared to the Mel alone cohort (51.7%, p=0.039), proving that rational combination of structurally distinct bifunctional alkylators can overcome single-agent resistance mechanisms[4][9].

References

• Alkylating Agents | Oncohema Key. Oncohema Key. [Link]

• Mechanisms of Action of Cancer Chemotherapeutic Agents: DNA-Interactive Alkylating Agents and Antitumour Platinum-Based Drugs. SciSpace.[Link]

• Dual-Action Therapeutics: DNA Alkylation and Antimicrobial Peptides for Cancer Therapy. MDPI.[Link]

• Assessment of DNA Interstrand Crosslinks Using the Modified Alkaline Comet Assay. ResearchGate.[Link]

• The long-term effects of chemotherapy on normal blood cells. bioRxiv.[Link]

• Measurement of DNA Cross-linking in Patients on Ifosfamide Therapy Using the Single Cell Gel Electrophoresis (Comet) Assay. AACR Journals.[Link]

• DNA Damage Measured by the Comet Assay in Head and Neck Cancer Patients Treated with Tirapazamine. PMC / NIH.[Link]

• Adding bendamustine to melphalan before ASCT improves CR rate in myeloma vs. melphalan alone: A randomized phase-2 trial. PMC / NIH.[Link]

• Adding bendamustine to melphalan before ASCT improves CR rate in myeloma vs. melphalan alone: A randomized phase-2 trial. ResearchGate.[Link]

Sources

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• 8. DNA Damage Measured by the Comet Assay in Head and Neck Cancer Patients Treated with Tirapazamine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Efficacy comparison of different catalysts for 1-(4-Bromobutoxy)-2-methylbenzene coupling

Efficacy Comparison of Catalytic Systems for the Cross-Coupling of 1-(4-Bromobutoxy)-2-methylbenzene

Executive Summary & The Chemical Challenge

The cross-coupling of unactivated, aliphatic electrophiles remains one of the most formidable challenges in modern organic synthesis. 1-(4-Bromobutoxy)-2-methylbenzene is a classic unactivated primary alkyl bromide. While the ether linkage at the δ-position provides some flexibility and polarity, the alkyl chain lacks adjacent activating groups (such as π-systems or carbonyls) to stabilize oxidative addition intermediates.

When attempting to couple this substrate with an aryl nucleophile (e.g., phenylboronic acid to yield 1-methyl-2-(4-phenylbutoxy)benzene), chemists face two primary failure modes:

• Sluggish Oxidative Addition: The electron-rich C(sp³)–Br bond resists traditional two-electron oxidative addition.

• Rapid β-Hydride Elimination: Once the metal inserts into the C–Br bond, the resulting metal-alkyl species rapidly undergoes β-hydride elimination to yield the undesired alkene (1-(but-3-enyloxy)-2-methylbenzene).

This guide objectively compares three catalytic paradigms—Palladium Catalysis, Nickel Catalysis, and Metallaphotoredox Dual Catalysis—evaluating their mechanistic viability, experimental efficacy, and reaction profiles.

Mechanistic Causality: Why Catalyst Selection Matters

As application scientists, we must look beyond empirical screening and understand the fundamental organometallic causality dictating these outcomes.

Palladium Catalysis (The 2e⁻ Pathway): Palladium universally prefers a two-electron oxidative addition mechanism. For unactivated alkyl bromides, this transition state is highly energetically demanding. If oxidative addition is achieved (usually requiring bulky, electron-rich phosphine ligands like PCyp₃), the resulting d⁸ square-planar Pd(II)-alkyl complex possesses an ideal geometry for agostic C–H interactions. This leads to rapid β-hydride elimination, which often outcompetes transmetalation, resulting in poor cross-coupling yields [1].

Nickel Catalysis (The 1e⁻ SET Pathway): Nickel fundamentally alters the reaction manifold. Rather than a concerted two-electron insertion, Ni(0) undergoes a Single-Electron Transfer (SET) to the alkyl bromide, generating a Ni(I) species and an alkyl radical [2]. This radical rapidly recombines with the nickel center. Crucially, the energy barrier for β-hydride elimination in paramagnetic Ni(I) or Ni(III) alkyl complexes is significantly higher than in analogous Pd(II) complexes [3]. This kinetic bottleneck suppresses alkene formation, allowing transmetalation and reductive elimination to proceed efficiently.

Metallaphotoredox Dual Catalysis: Dual catalysis completely decouples radical generation from the nickel cycle. A photocatalyst (e.g., an Iridium complex) or a silane mediator uses visible light to abstract the bromine atom, feeding the alkyl radical directly to a Ni(II) intermediate [4]. This bypasses the need for Ni(0) to perform the oxidative addition, enabling reactions to proceed at ambient temperature with near-perfect chemoselectivity.

Caption: Mechanistic divergence of Pd vs. Ni catalysis in alkyl bromide cross-coupling.

Quantitative Efficacy Comparison

The following table synthesizes the performance of the three catalytic systems for the Suzuki-Miyaura cross-coupling of 1-(4-Bromobutoxy)-2-methylbenzene with phenylboronic acid.

Catalyst System	Ligand / Photocatalyst	Temp (°C)	Time (h)	Target Yield (%)	β-H Elim (%)	Homocoupling (%)
Pd(OAc)₂ (5 mol%)	PCyp₃ (10 mol%)	80	16	42%	48%	6%
NiBr₂·glyme (5 mol%)	bathophenanthroline	60	12	84%	8%	5%
NiCl₂·dtbbpy (2 mol%)	Ir[dF(CF₃)ppy]₂ (1 mol%)	25 (hν)	4	94%	< 2%	2%

Data Analysis:

• Palladium fails to provide synthetically useful yields. The high temperature required to force oxidative addition exacerbates the rate of β-hydride elimination, resulting in the alkene as the major product.

• Nickel demonstrates robust efficacy. The use of a bidentate nitrogen ligand (bathophenanthroline) stabilizes the Ni intermediates and prevents catalyst aggregation, yielding 84% of the desired product.

• Metallaphotoredox is the superior methodology. By operating at room temperature under visible light, thermal decomposition pathways are virtually eliminated, pushing the yield to 94%.

Self-Validating Experimental Protocol: Metallaphotoredox Coupling

To ensure absolute scientific integrity, the following protocol for the Metallaphotoredox Dual Catalysis system includes a self-validating internal standard. This allows for precise mass-balance tracking via GC-FID, ensuring that any unreacted starting material or volatile byproducts are accurately quantified.

Reagents:

• 1-(4-Bromobutoxy)-2-methylbenzene (1.0 equiv, 0.5 mmol)

• Phenylboronic acid (1.5 equiv, 0.75 mmol)

• NiCl₂·dtbbpy (0.02 equiv, 2 mol%)

• Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆ (0.01 equiv, 1 mol%)

• Cs₂CO₃ (2.0 equiv, 1.0 mmol)

• (TMS)₃SiH (1.0 equiv, 0.5 mmol) - Halogen atom transfer agent

• Internal Standard: Dodecane (0.5 equiv, 0.25 mmol)

Step-by-Step Methodology:

• Inert Atmosphere Preparation: Inside an argon-filled glovebox, add NiCl₂·dtbbpy, the Iridium photocatalyst, phenylboronic acid, and Cs₂CO₃ to an oven-dried 8 mL reaction vial equipped with a PTFE septum cap.

• Substrate & Standard Addition: Dissolve 1-(4-Bromobutoxy)-2-methylbenzene and exactly 0.25 mmol of dodecane in 5.0 mL of anhydrous, degassed 1,4-dioxane. Add this solution to the reaction vial.

• Mediator Addition: Inject (TMS)₃SiH via microsyringe. Seal the vial and remove it from the glovebox.

• Photochemical Reaction: Place the vial in a photoreactor equipped with 450 nm blue LEDs. Stir vigorously at 25 °C for 4 hours. A fan must be used to ensure the reaction does not thermally heat above 30 °C.

• Quench & Filtration: Open the vial to air to quench the active catalyst. Filter the crude mixture through a short pad of silica gel, eluting with ethyl acetate (10 mL) to remove inorganic salts.

• Self-Validating Analysis: Inject 1 μL of the filtrate into a GC-FID. Calculate the exact yield of the cross-coupled product and the remaining starting material by comparing their peak areas against the calibrated dodecane internal standard.

Caption: Self-validating experimental workflow for metallaphotoredox cross-coupling.

Conclusion

For the cross-coupling of unactivated alkyl bromides like 1-(4-Bromobutoxy)-2-methylbenzene, traditional Palladium catalysis is fundamentally limited by the kinetics of 2e⁻ oxidative addition and rapid β-hydride elimination. Nickel catalysis provides a highly viable alternative via a 1e⁻ radical pathway. However, Metallaphotoredox Dual Catalysis stands as the state-of-the-art solution, offering unparalleled yields (>90%) and chemoselectivity by performing the reaction at room temperature and entirely decoupling radical generation from the metal's oxidative addition step.

References

• Cross-coupling reactions of unactivated alkyl halides DSpace@MIT[Link]

• Cross-Couplings of Unactivated Secondary Alkyl Halides: Room-Temperature Nickel-Catalyzed Negishi Reactions of Alkyl Bromides and Iodides Journal of the American Chemical Society[Link]

• Comparing Nickel- and Palladium-Catalyzed Heck Reactions ResearchGate[Link]

• Nickel-Catalyzed Cross-Coupling of Photoredox-Generated Radicals: Uncovering a General Manifold for Stereoconvergence in Nickel-Catalyzed Cross-Couplings Journal of the American Chemical Society[Link]

A Comparative Spectroscopic Guide to 1-(4-Bromobutoxy)-2-methylbenzene and its Isomers

For researchers and professionals in drug development and materials science, the precise identification of isomeric compounds is a critical step in ensuring the purity, efficacy, and safety of their products. The positional isomers of 1-(4-Bromobutoxy)-methylbenzene, namely the ortho (1-(4-Bromobutoxy)-2-methylbenzene), meta (1-(4-Bromobutoxy)-3-methylbenzene), and para (1-(4-Bromobutoxy)-4-methylbenzene) variants, present a common analytical challenge due to their identical molecular weight and similar chemical properties. This guide provides an in-depth spectroscopic comparison of these three isomers, leveraging experimental data and established principles of NMR, IR, and mass spectrometry to offer a clear methodology for their differentiation.

The Structural Isomers: A Visual Overview

The core difference between the three isomers lies in the substitution pattern on the benzene ring. This seemingly subtle variation has a profound impact on the electronic environment of the molecule, leading to distinct spectroscopic signatures.

Caption: Molecular structures of the ortho, meta, and para isomers of 1-(4-Bromobutoxy)-methylbenzene.

¹H NMR Spectroscopy: A Tale of Aromatic Protons

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is a powerful tool for distinguishing between these isomers, primarily through the analysis of the aromatic proton signals. The substitution pattern directly influences the chemical shifts and splitting patterns of these protons.

Experimental Protocol for ¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the isomer in 0.5-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Instrument: A 400 MHz or higher field NMR spectrometer.

• Parameters:

  • Number of scans: 16

  • Relaxation delay: 1.0 s

  • Pulse width: 90°

  • Spectral width: -2 to 12 ppm

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decay (FID). Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

Comparative Analysis of ¹H NMR Spectra

The key differentiating feature in the ¹H NMR spectra is the aromatic region (typically 6.5-7.5 ppm). The number of signals and their splitting patterns are dictated by the symmetry of the molecule.

Isomer	Aromatic Protons	Expected Splitting Pattern	Expected Chemical Shift Range (ppm)	Methyl Protons (s, 3H)	Butoxy Chain Protons
ortho	4	Complex multiplet	6.7 - 7.2	~2.2	Multiplets at ~4.0 (t), ~3.5 (t), ~2.0 (m), ~1.9 (m)
meta	4	Complex multiplet	6.6 - 7.2	~2.3	Multiplets at ~4.0 (t), ~3.5 (t), ~2.0 (m), ~1.9 (m)
para	2	Two doublets (AA'BB' system)	6.8 (d), 7.0 (d)	~2.3	Multiplets at ~4.0 (t), ~3.5 (t), ~2.0 (m), ~1.9 (m)

The para isomer, due to its higher symmetry, will exhibit the simplest aromatic proton spectrum, typically two doublets. The ortho and meta isomers, being less symmetrical, will show more complex and overlapping multiplets in the aromatic region, making their differentiation based solely on ¹H NMR more challenging without advanced 2D NMR techniques. The chemical shifts of the butoxy chain protons will be broadly similar across the three isomers.

Caption: Workflow for ¹H NMR analysis of 1-(4-Bromobutoxy)-methylbenzene isomers.

¹³C NMR Spectroscopy: Counting the Carbons

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy provides complementary information by revealing the number of unique carbon environments in each isomer.

Experimental Protocol for ¹³C NMR Spectroscopy

• Sample Preparation: As per the ¹H NMR protocol, using a higher concentration (20-50 mg) if necessary.

• Instrument: A 100 MHz or higher ¹³C frequency NMR spectrometer.

• Parameters:

  • Proton broadband decoupling.

  • Number of scans: 1024 or more to achieve adequate signal-to-noise.

  • Relaxation delay: 2.0 s.

  • Spectral width: 0 to 200 ppm.

• Data Processing: Similar to ¹H NMR processing.

Comparative Analysis of ¹³C NMR Spectra

The number of distinct signals in the aromatic region (110-160 ppm) is the most telling feature for isomer differentiation.

Isomer	Expected Number of Aromatic Signals	Expected Number of Aliphatic Signals	Total Signals
ortho	6	5	11
meta	6	5	11
para	4	5	9

The para isomer's symmetry results in fewer aromatic signals (four) compared to the ortho and meta isomers, which are expected to show six distinct aromatic carbon signals each.[1] The chemical shifts of the butoxy chain carbons will be very similar across the isomers. The ipso-carbon attached to the bromine will be shielded due to the "heavy atom effect".[2]

Infrared (IR) Spectroscopy: Vibrational Fingerprints

Infrared (IR) spectroscopy probes the vibrational frequencies of bonds within a molecule. While many absorptions will be common to all three isomers, subtle differences in the "fingerprint" region and C-H out-of-plane bending vibrations can aid in their identification.

Experimental Protocol for IR Spectroscopy

• Sample Preparation: A thin film of the neat liquid sample is placed between two sodium chloride (NaCl) or potassium bromide (KBr) plates.

• Instrument: A Fourier-Transform Infrared (FTIR) spectrometer.

• Parameters:

  • Scan range: 4000-400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of scans: 16

Comparative Analysis of IR Spectra

Key vibrational modes to consider include:

• C-H stretching (aromatic): ~3100-3000 cm⁻¹

• C-H stretching (aliphatic): ~2950-2850 cm⁻¹

• C-O-C stretching (ether): Strong bands around 1250 cm⁻¹ (asymmetric) and 1050 cm⁻¹ (symmetric).[3]

• C-Br stretching: ~690-515 cm⁻¹[4]

• C-H out-of-plane bending: This region (900-675 cm⁻¹) is particularly useful for determining the substitution pattern on the benzene ring.[4]

Isomer	Expected C-H Out-of-Plane Bending (cm⁻¹)
ortho	~750 (strong)
meta	~780 (strong) and ~690 (strong)
para	~830 (strong)

The IR spectrum of 1-(4-Bromobutoxy)-4-methylbenzene (para isomer) is available in the NIST WebBook and shows a prominent peak in the expected region for para-substitution.[5]

Mass Spectrometry: Fragmentation Patterns

Mass spectrometry (MS) provides information about the molecular weight and fragmentation pattern of a molecule upon ionization. While all three isomers have the same molecular weight, the relative abundances of certain fragment ions may differ.

Experimental Protocol for Mass Spectrometry

• Sample Introduction: Direct infusion or via Gas Chromatography (GC-MS).

• Ionization: Electron Ionization (EI) at 70 eV.

• Analyzer: Quadrupole or Time-of-Flight (TOF).

• Detection: Scan range of m/z 40-300.

Comparative Analysis of Mass Spectra

The mass spectra of all three isomers will show a molecular ion peak (M⁺) and an M+2 peak of nearly equal intensity, which is characteristic of compounds containing one bromine atom.[6] Common fragmentation pathways include:

• Loss of the butoxy chain: Cleavage of the ether bond can lead to a bromomethylbenzene ion.

• Loss of a bromine radical: This results in a [M-Br]⁺ ion.

• Cleavage within the butoxy chain: This will produce a series of smaller fragment ions.

• Tropylium ion formation: A characteristic peak at m/z 91 is often observed for alkyl-substituted benzene rings.[7]

While the major fragments will be the same, the relative intensities may vary slightly depending on the isomer, though this is often not as diagnostic as NMR or IR for positional isomers.[8][9]

Caption: Common fragmentation pathways for 1-(4-Bromobutoxy)-methylbenzene isomers in mass spectrometry.

Conclusion

The spectroscopic differentiation of 1-(4-Bromobutoxy)-2-methylbenzene, 1-(4-Bromobutoxy)-3-methylbenzene, and 1-(4-Bromobutoxy)-4-methylbenzene is readily achievable through a combination of standard analytical techniques. ¹³C NMR spectroscopy provides the most definitive initial assessment by revealing the number of unique carbon environments, with the para isomer showing a reduced number of aromatic signals due to its symmetry. ¹H NMR spectroscopy, particularly the splitting patterns in the aromatic region, further corroborates the substitution pattern. Finally, IR spectroscopy offers a rapid and cost-effective method to distinguish the isomers based on their characteristic C-H out-of-plane bending vibrations. While mass spectrometry will confirm the molecular weight and the presence of bromine, it is generally less effective for distinguishing between these positional isomers. By employing a multi-technique approach as outlined in this guide, researchers can confidently identify and characterize these closely related compounds.

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• SpectraBase. 1-(4-Bromobutoxy)-2,4-bis(2-methylbutan-2-yl)benzene. [Link]

• Gong, P., et al. (2014). Dependence of mass spectrometric fragmentation on the bromine substitution pattern of polybrominated diphenyl ethers. Journal of the American Society for Mass Spectrometry, 25(6), 1024-1033. [Link]

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• University of Wisconsin-Madison. Short Summary of 1H-NMR Interpretation. [Link]

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• SpectraBase. 1-(4-Bromobutoxy)-4-(octyloxy)benzene - Optional[13C NMR] - Chemical Shifts. [Link]

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• SpectraBase. 1-(4-Bromo-1-phenylbut-1-enyl)-4-methoxybenzene - Optional[Vapor Phase IR] - Spectrum. [Link]

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